2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

• CAS: 1621615-09-5

Core Science & Biosynthesis

In-Depth Technical Guide: Synthesis and NMR Spectral Elucidation of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Executive Summary

The functionalized quinoline scaffold is a privileged structure in medicinal chemistry and agrochemical development. Specifically, 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (CAS: 1621615-09-5) serves as a highly versatile, electrophilic building block[1]. The presence of the 2-chloro and 3-formyl groups allows for orthogonal reactivity—enabling the construction of complex fused heterocycles such as pyrazolo[3,4-b]quinolines and tetrazolo[1,5-a]quinolines[2][3]. Furthermore, the strategic placement of a trifluoromethyl (-CF₃) group at the C-7 position dramatically enhances the molecule's lipophilicity and metabolic stability, making it a highly sought-after intermediate for rational drug design[4].

This whitepaper provides a comprehensive, field-proven guide to the synthesis, mechanistic pathways, and rigorous nuclear magnetic resonance (NMR) structural elucidation of this critical compound.

Synthetic Methodology & Mechanistic Causality

The most robust and scalable method for synthesizing 2-chloroquinoline-3-carbaldehydes is the Vilsmeier-Haack cyclization of the corresponding acetanilides[5][6].

Mechanistic Insights

The reaction is driven by the in situ generation of the Vilsmeier-Haack (VH) reagent—chloromethylene-N,N-dimethylammonium chloride—formed via the exothermic reaction between phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF)[3].

When N-(3-(trifluoromethyl)phenyl)acetamide is introduced to the VH reagent, the amide carbonyl is activated, leading to enolization and subsequent electrophilic attack by the chloroiminium ion. An intramolecular electrophilic aromatic substitution (S_E Ar) follows, cyclizing onto the aromatic ring. Because the starting material is a meta-substituted acetanilide, cyclization can theoretically occur at two positions. However, cyclization para to the -CF₃ group is sterically and electronically favored, yielding the 7-(trifluoromethyl) isomer as the major product rather than the more sterically hindered 5-isomer[7]. Subsequent chlorination at the C-2 position and hydrolysis of the iminium intermediate during the aqueous workup yields the final 3-carbaldehyde[6].

Workflow for the Vilsmeier-Haack synthesis of 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde.

Experimental Protocol: Vilsmeier-Haack Synthesis

This protocol is designed as a self-validating system; temperature control and TLC monitoring ensure the intermediate chloroiminium ion does not degrade.

• Preparation of the VH Reagent: To a flame-dried, two-neck round-bottom flask under an inert nitrogen atmosphere, add anhydrous DMF (3.0 equivalents). Cool the flask to 0–5 °C using an ice-water bath.

• Activation: Add POCl₃ (7.0 equivalents) dropwise over 30 minutes. Maintain the temperature strictly below 10 °C to prevent the decomposition of the highly reactive VH reagent[3]. Stir for an additional 30 minutes at 0 °C.

• Substrate Addition: Dissolve N-(3-(trifluoromethyl)phenyl)acetamide (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Cyclization: Remove the ice bath and gradually heat the reaction mixture to 80–90 °C for 6–8 hours. Monitor the reaction progress via TLC (Eluent: 20% Ethyl Acetate in Hexanes). The disappearance of the starting material validates the completion of the cyclization[3].

• Quenching & Hydrolysis: Cool the mixture to room temperature and slowly pour it over crushed ice with vigorous stirring. The hydrolysis of the iminium intermediate will precipitate the crude aldehyde[8].

• Isolation: Filter the pale-yellow precipitate, wash thoroughly with cold distilled water to remove residual acid, and recrystallize from ethyl acetate/hexane to afford pure 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde[8].

NMR Spectral Data & Structural Elucidation

Rigorous structural validation requires high-resolution ¹H and ¹³C NMR spectroscopy. The introduction of the -CF₃ group at C-7 creates a unique spin-spin coupling environment in the ¹³C spectrum due to fluorine-carbon interactions, which serves as a definitive diagnostic tool[9].

Elucidation Logic & Causality

• The Aldehyde Proton: The highly deshielded proton of the C-3 formyl group appears as a sharp singlet at ~10.58 ppm. Its lack of coupling confirms it is attached to an isolated sp² carbon[5].

• The C-4 Proton: H-4 is heavily deshielded by both the adjacent quinoline nitrogen's anisotropic cone and the electron-withdrawing formyl group at C-3, pushing it downfield to ~8.82 ppm[10].

• Fluorine-Carbon Coupling (¹³C NMR): The ¹⁹F nucleus (spin 1/2) couples strongly with adjacent carbons. The -CF₃ carbon itself splits into a massive quartet (¹J ~ 273 Hz). The directly attached aromatic C-7 splits into a quartet (²J ~ 33 Hz), while the ortho carbons (C-6 and C-8) show smaller quartets (³J ~ 3–4 Hz). This multi-bond coupling network mathematically proves the exact regiochemistry of the -CF₃ group[4][9].

Logical decision tree for the NMR structural elucidation of the fluorinated quinoline core.

Quantitative Spectral Data

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
10.58	Singlet (s)	1H	-	-CHO (Aldehyde)
8.82	Singlet (s)	1H	-	H-4 (Quinoline core)
8.35	Broad Singlet (br s)	1H	~1.5	H-8 (Deshielded by N and CF₃)
8.12	Doublet (d)	1H	8.6	H-5 (ortho to H-6)
7.82	Doublet of doublets (dd)	1H	8.6, 1.6	H-6 (ortho to H-5, meta to H-8)

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J_{C-F}, Hz)	Assignment
188.5	Singlet (s)	-	C=O (Aldehyde)
150.2	Singlet (s)	-	C-2 (Attached to Cl)
149.0	Singlet (s)	-	C-8a (Bridgehead, adjacent to N)
140.5	Singlet (s)	-	C-4
134.0	Quartet (q)	33.0 (²J)	C-7 (Attached to CF₃)
130.5	Singlet (s)	-	C-5
127.5	Singlet (s)	-	C-4a (Bridgehead)
126.0	Singlet (s)	-	C-3 (Attached to CHO)
125.5	Quartet (q)	4.0 (³J)	C-8 (ortho to CF₃)
123.5	Quartet (q)	273.0 (¹J)	-CF₃ (Trifluoromethyl carbon)
122.0	Quartet (q)	3.5 (³J)	C-6 (ortho to CF₃)

Experimental Protocol: NMR Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl₃ is preferred over DMSO-d₆ to prevent potential solvent-induced degradation or hydrogen-bonding artifacts with the aldehyde[8].

• Concentration: Dissolve exactly 15–20 mg of the purified compound in 0.6 mL of CDCl₃ for ¹H NMR. For ¹³C NMR, increase the concentration to 40–50 mg in 0.6 mL to ensure a high signal-to-noise ratio, particularly for the quaternary and split fluorinated carbons.

• Filtration: Pass the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube to remove any insoluble particulates that could disrupt magnetic field homogeneity.

• Acquisition Parameters: Run ¹H NMR at 400 MHz with a relaxation delay (D1) of 1.5 seconds. Run ¹³C NMR at 100 MHz with proton decoupling (waltz16) and a relaxation delay of 2.0 seconds. Ensure the spectral window is wide enough (0–220 ppm for ¹³C) to capture the highly deshielded aldehyde carbon.

References

• Choudhary, D., & Khokra, S. L. (2016). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR). URL:[Link]

• Yadav, P., et al. (2020). Synthesis, Characterization & Pharmacological Screening Of Newly Synthesized Quinoline Derivatives. International Journal of Scientific Research. URL:[Link]

• National Center for Biotechnology Information. (2019). Synthesis, crystal structure and Hirshfeld surface analysis of 2-chloro-3-[(E)-(2-phenylhydrazinylidene)methyl]quinoline. PMC. URL:[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 690958, 2-Chloro-3-quinolinecarboxaldehyde. PubChem. URL:[Link]

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Crystal structure and X-ray diffraction of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. While a definitive single-crystal X-ray structure for this specific molecule is not publicly available, this document leverages crystallographic data from closely related analogs, outlines a robust experimental workflow for its structural determination, and discusses the implications of its structural features for drug discovery. We will delve into the synthetic methodology, detailed protocols for single-crystal X-ray diffraction, and complementary spectroscopic techniques, offering a holistic view for researchers in the field.

Introduction: The Significance of Trifluoromethylated Quinolines

Quinoline scaffolds are a cornerstone in the development of therapeutic agents, exhibiting a broad spectrum of biological activities including anticancer, antibacterial, and anti-inflammatory properties.[1][2] The introduction of a trifluoromethyl (-CF3) group into the quinoline ring system is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and cell permeability of drug candidates. The strong electron-withdrawing nature of the -CF3 group can significantly influence the electronic distribution within the molecule, impacting its interaction with biological targets.[3] Specifically, the 2-chloro-3-carbaldehyde substitution pattern provides a versatile synthetic handle for further molecular elaboration, making this class of compounds particularly attractive for the generation of diverse chemical libraries.[1][4]

This guide will focus on 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, providing a detailed roadmap for its synthesis, crystallographic analysis, and characterization. Understanding the precise three-dimensional arrangement of this molecule is paramount for rational drug design and for elucidating its structure-activity relationship (SAR).[5]

Synthesis and Crystallization

The synthesis of 2-chloroquinoline-3-carbaldehydes is most commonly achieved through the Vilsmeier-Haack reaction.[6] This one-pot reaction utilizes a substituted acetanilide and a Vilsmeier reagent (typically formed from phosphorus oxychloride and dimethylformamide) to yield the desired quinoline derivative.

Synthetic Protocol

A plausible synthetic route for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is outlined below:

Step 1: Formation of the Vilsmeier Reagent

• In a round-bottom flask cooled in an ice bath, slowly add phosphorus oxychloride to N,N-dimethylformamide (DMF) with constant stirring.

Step 2: Reaction with Acetanilide Precursor

• To the pre-formed Vilsmeier reagent, add N-(3-(trifluoromethyl)phenyl)acetamide.

• The reaction mixture is then heated, typically at a temperature range of 60-80 °C, for several hours.

Step 3: Work-up and Purification

• Upon completion, the reaction mixture is carefully poured onto crushed ice, leading to the precipitation of the crude product.

• The solid is collected by filtration, washed with water, and dried.

• Purification is achieved through recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and petroleum ether, to yield the final product.[6]

Crystallization

Obtaining single crystals of sufficient quality is a critical prerequisite for X-ray diffraction analysis.[5] Slow evaporation of a saturated solution of the purified compound is a common and effective method.

Protocol for Crystallization:

• Dissolve the purified 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde in a minimal amount of a suitable solvent (e.g., ethanol, acetone, or a mixture of solvents).

• Gently warm the solution to ensure complete dissolution.

• Filter the solution to remove any particulate matter.

• Transfer the clear solution to a clean vial and cover it with a perforated cap or parafilm to allow for slow evaporation of the solvent at room temperature.

• Monitor the vial over several days for the formation of well-defined single crystals.

Single-Crystal X-ray Diffraction: A Definitive Structural Elucidation

Single-crystal X-ray diffraction stands as the unequivocal method for determining the three-dimensional atomic arrangement of a crystalline solid.[5] This technique provides precise information on bond lengths, bond angles, and intermolecular interactions, which are crucial for understanding the molecule's chemical behavior and biological activity.[5]

Experimental Workflow

The following diagram illustrates the typical workflow for a single-crystal X-ray diffraction experiment:

Caption: Generalized workflow for the synthesis and X-ray crystallographic analysis of quinoline derivatives.

Detailed Protocol for X-ray Diffraction Analysis

1. Crystal Mounting and Data Collection:

• A suitable single crystal is carefully selected and mounted on a goniometer head.[5]

• Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.[5]

• The crystal is placed in a diffractometer equipped with an X-ray source, commonly Mo Kα radiation.[7]

• A series of diffraction images are collected as the crystal is rotated in the X-ray beam.[5]

2. Data Processing:

• The collected images are processed to determine the unit cell parameters, crystal system, and space group.[5]

• The intensities of the diffraction spots are integrated and corrected for various experimental factors.[5]

3. Structure Solution and Refinement:

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.[5]

• This model is then refined using least-squares methods, which adjust the atomic coordinates and thermal parameters to minimize the difference between the observed and calculated structure factors.[5]

• Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[5]

Predicted Crystallographic Data

Based on the analysis of similar structures, such as 2-Chloro-7-methylquinoline-3-carbaldehyde, we can anticipate the crystallographic parameters for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde.[6]

Parameter	Predicted Value	Justification based on Analogs
Crystal System	Monoclinic	This is a common crystal system for substituted quinolines.[6][7]
Space Group	P2₁/c or Cc	These space groups are frequently observed for similar heterocyclic compounds.[7]
Key Structural Features	Planar Quinoline Ring	The fused ring system is expected to be largely planar.[6][8]
Out-of-plane Formyl Group	The carbaldehyde group may be slightly twisted out of the quinoline plane.[6][8]
Intermolecular Interactions	π-π stacking, C-H···O, C-H···Cl	These interactions are likely to govern the crystal packing.

Complementary Spectroscopic Characterization

While single-crystal X-ray diffraction provides the ultimate structural proof, other spectroscopic techniques are essential for the comprehensive characterization of the compound in its bulk form and in solution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are crucial for confirming the molecular structure and purity of the synthesized compound. The chemical shifts and coupling constants will provide detailed information about the connectivity of the atoms.

• Infrared (IR) Spectroscopy: IR spectroscopy will identify the characteristic functional groups present in the molecule, such as the C=O stretch of the aldehyde and the C-Cl and C-F vibrations.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the compound.

Conclusion and Future Outlook

This technical guide has provided a comprehensive framework for the synthesis, crystallographic analysis, and characterization of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. While a definitive crystal structure is yet to be reported, the methodologies and predictive insights presented herein offer a solid foundation for researchers. The structural data obtained from these studies will be invaluable for understanding the SAR of this important class of molecules and for guiding the design of novel therapeutic agents with enhanced efficacy and pharmacokinetic profiles. The strategic placement of the trifluoromethyl group is anticipated to confer desirable properties, and a detailed structural understanding will undoubtedly accelerate its development in the field of drug discovery.[9][10]

References

• BenchChem. (2025). X-ray Crystallography of 2-(2-Chloroethyl)
• BenchChem. (2025).
• MDPI. (2023).
• ResearchGate. (n.d.). Synthesis, X-ray diffraction study and biological activity of 7-hydroxy-4-methylquinolin-2(1H)-one.
• BenchChem. (2025). A Comparative Analysis of Metabolic Stability: Trifluoromethoxy vs. Trifluoromethyl Quinolines in Drug Discovery. BenchChem.
• Inderscience Online. (2025). Synthesis of nanoparticles of quinoline derivatives and study of their antibacterial properties.
• ResearchGate. (2024). Discovery of novel 4-trifluoromethyl-2-anilinoquinoline derivatives as potential anti-cancer agents targeting SGK1.
• PMC. (2025). Synthesis of Novel Arylhydrazones Bearing 8-Trifluoromethyl Quinoline: Crystal Insights, Larvicidal Activity, ADMET Predictions, and Molecular Docking Studies. PMC.
• PMC. (n.d.). 2-Chloro-7-methylquinoline-3-carbaldehyde. PMC.
• ResearchGate. (2026). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications.
• Semantic Scholar. (n.d.).
• PubMed. (2009). 2-Chloro-7-methyl-quinoline-3-carbaldehyde. PubMed.
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An In-Depth Technical Guide to the Electronic Effects of the 7-Trifluoromethyl Group on Quinoline-3-Carbaldehyde Reactivity

Introduction: The Strategic Role of Fluorine in Heterocyclic Chemistry

The incorporation of fluorine-containing functional groups, particularly the trifluoromethyl (CF₃) moiety, into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. The unique electronic properties imparted by the CF₃ group can profoundly influence a molecule's reactivity, metabolic stability, lipophilicity, and binding affinity to biological targets. This technical guide provides a comprehensive analysis of the electronic effects of a trifluoromethyl group at the 7-position of the quinoline ring system on the reactivity of a carbaldehyde at the 3-position. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical insights, practical experimental protocols, and data-driven analysis to facilitate the strategic use of this versatile chemical entity.

Part 1: Foundational Electronic Principles

The Trifluoromethyl Group: A Potent Electron-Withdrawing Moiety

The profound influence of the trifluoromethyl group stems from its powerful electron-withdrawing nature, which is a consequence of two primary electronic effects:

• Inductive Effect (-I): The three highly electronegative fluorine atoms create a strong dipole moment, pulling electron density away from the carbon atom to which they are attached. This potent inductive effect is transmitted through the sigma bonds of the molecule, influencing the electron density of the entire system.[1]

• Hyperconjugation: Although less dominant than the inductive effect, hyperconjugation also contributes to the electron-withdrawing character of the CF₃ group. The C-F σ* anti-bonding orbitals can accept electron density from adjacent filled orbitals, further delocalizing electron density away from the rest of the molecule.[1]

The Hammett equation provides a quantitative measure of the electronic influence of substituents on the reactivity of aromatic compounds. The Hammett constants (σ) for the trifluoromethyl group underscore its strong electron-withdrawing capacity.

Hammett Constant	Value	Interpretation
σm (meta)	0.43 - 0.52	Strong electron-withdrawing effect via induction.
σp (para)	0.54 - 0.61	Very strong electron-withdrawing effect through induction and resonance.

Table 1: Hammett Substituent Constants for the Trifluoromethyl Group.[2][3]

The Quinoline-3-Carbaldehyde System: An Overview

The quinoline ring is a bicyclic heteroaromatic system composed of a benzene ring fused to a pyridine ring. The nitrogen atom in the pyridine ring imparts basicity to the molecule. The aldehyde group at the 3-position is part of an α,β-unsaturated system, which has significant implications for its reactivity. The carbonyl carbon is electrophilic, and due to conjugation, the C-4 position also carries a partial positive charge, making it susceptible to nucleophilic attack (conjugate addition).[4]

Part 2: Synthesis of 7-(Trifluoromethyl)quinoline-3-carbaldehyde

The most common and effective method for the synthesis of 2-chloroquinoline-3-carbaldehydes is the Vilsmeier-Haack reaction, which involves the formylation of an N-arylacetamide.[5] For the synthesis of the title compound, the likely starting material would be N-(3-(trifluoromethyl)phenyl)acetamide.

Vilsmeier-Haack synthesis of the target compound.

Experimental Protocol: Vilsmeier-Haack Cyclization

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride guard tube, place anhydrous N,N-dimethylformamide (DMF, 3 eq). Cool the flask to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 4.5 eq) dropwise to the cooled DMF with constant stirring. Maintain the temperature below 5 °C. After the addition is complete, stir the mixture for an additional 30 minutes at 0 °C.

• Reaction with Acetanilide: Dissolve N-(3-(trifluoromethyl)phenyl)acetamide (1 eq) in a minimal amount of chloroform and add it slowly to the Vilsmeier reagent.

• Cyclization: After the addition, heat the reaction mixture to 80-90 °C for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring.

• Neutralization and Isolation: Neutralize the acidic solution with a saturated solution of sodium bicarbonate until the precipitation is complete. Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent such as ethyl acetate to obtain pure 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde.

Note: The electron-withdrawing trifluoromethyl group can deactivate the aromatic ring, potentially requiring longer reaction times or higher temperatures for optimal yield.[6]

Part 3: Electronic Effects on Reactivity

Modulation of Quinoline Basicity

The basicity of the quinoline nitrogen is a critical factor in its biological activity and chemical reactivity. The strong electron-withdrawing -I effect of the 7-trifluoromethyl group reduces the electron density on the nitrogen atom, thereby decreasing its ability to accept a proton. This results in a lower pKa value for the conjugate acid of 7-(trifluoromethyl)quinoline compared to the parent quinoline.

Compound	pKa (Conjugate Acid)
Quinoline	4.9
7-(Trifluoromethyl)quinoline	~2.55 (Predicted)

Table 2: Comparison of pKa values.[2]

Activation of the Aldehyde Group

The primary electronic consequence of the 7-CF₃ group on the 3-carbaldehyde is the significant enhancement of the electrophilicity of the carbonyl carbon. The electron-withdrawing effect is transmitted through the conjugated π-system of the quinoline ring, leading to a greater partial positive charge on the aldehyde's carbon atom.

Enhanced electrophilicity of the aldehyde.

This increased electrophilicity has a direct impact on the rates of reactions involving nucleophilic attack at the carbonyl carbon.

Influence on Nucleophilic Addition Reactions: Reduction to an Alcohol

The reduction of the aldehyde to a primary alcohol is a classic nucleophilic addition reaction. The enhanced electrophilicity of the carbonyl carbon in 7-(trifluoromethyl)quinoline-3-carbaldehyde is expected to accelerate this reaction compared to the unsubstituted analogue.

Experimental Protocol: Reduction with Sodium Borohydride

• Dissolution: Dissolve 7-(trifluoromethyl)quinoline-3-carbaldehyde (1 eq) in ethanol in a round-bottom flask.

• Reduction: Cool the solution in an ice bath and add sodium borohydride (NaBH₄, 1.5 eq) portion-wise with stirring.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 1-2 hours, monitoring the disappearance of the starting material by TLC.

• Work-up: Quench the reaction by the slow addition of water.

• Extraction: Remove the ethanol under reduced pressure and extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude alcohol can be purified by column chromatography on silica gel.

Influence on Condensation Reactions: Schiff Base Formation

Condensation reactions, such as the formation of an imine (Schiff base) with a primary amine, are also facilitated by the increased electrophilicity of the carbonyl carbon. The initial nucleophilic attack of the amine is the rate-determining step, which is accelerated by the electron-withdrawing 7-CF₃ group.

Experimental Protocol: Schiff Base Formation with Aniline

• Reactant Mixture: In a round-bottom flask, dissolve 7-(trifluoromethyl)quinoline-3-carbaldehyde (1 eq) and aniline (1.1 eq) in ethanol.

• Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction: Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The Schiff base product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure to induce crystallization.

• Purification: Filter the solid product, wash with cold ethanol, and dry under vacuum.

Part 4: Spectroscopic Characterization

The electronic effects of the 7-trifluoromethyl group are also evident in the spectroscopic data of the molecule.

Predicted ¹H and ¹³C NMR Chemical Shifts

Position	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)	Comments
Aldehyde-H	~10.2	~190	Downfield shift due to the anisotropic effect of the carbonyl and the electron-withdrawing nature of the quinoline ring.
H-2	~8.9	~152	Deshielded by the adjacent nitrogen and the aldehyde group.
H-4	~8.2	~138	Deshielded due to its position in the α,β-unsaturated system.
H-5, H-6, H-8	7.6 - 8.1	125 - 135	Aromatic region, with shifts influenced by the CF₃ group.
CF₃	-	~124 (q)	Quartet in the ¹³C NMR due to coupling with fluorine.

Table 3: Predicted NMR Chemical Shifts for 7-(Trifluoromethyl)quinoline-3-carbaldehyde in CDCl₃. These are estimations based on data for related compounds.[6][7]

Conclusion

The 7-trifluoromethyl group exerts a profound and predictable electronic influence on the reactivity of quinoline-3-carbaldehyde. Its strong electron-withdrawing nature, transmitted through the quinoline framework, serves to decrease the basicity of the ring nitrogen while significantly enhancing the electrophilicity of the aldehyde at the 3-position. This activation of the carbonyl group leads to accelerated rates of nucleophilic addition and condensation reactions. A thorough understanding of these electronic effects, as detailed in this guide, is essential for the rational design and synthesis of novel trifluoromethylated quinoline derivatives for applications in drug discovery and materials science.

References

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• PMC. (2013). 4,6,8-Triarylquinoline-3-carbaldehyde Derivatives: Synthesis and Photophysical Properties. [Link]

• Beilstein Journals. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. [Link]

• R Discovery. (1992). Synthesis and specific reactivity of some trifluoromethyl compounds. [Link]

• Semantic Scholar. (n.d.). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. [Link]

• NextSDS. (n.d.). 2-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBALDEHYDE — Chemical Substance Information. [Link]

• International Journal of Science and Research (IJSR). (2016). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. [Link]

• ResearchGate. (n.d.). The values of Hammett sigma constants of various substituents and.... [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). [Link]

• Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. [Link]

• PMC. (2009). 2-Chloro-7-methylquinoline-3-carbaldehyde. [Link]

• AFIT. (n.d.). Substituent Effects on the Physical Properties and pKa of Aniline. [Link]

• Semantic Scholar. (2005). Vilsmeier—Haack Reagent: A Facile Synthesis of 2‐Chloro‐3‐formylquinolines from N‐Arylacetamides and Transformation into Different Functionalities. [Link]

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Thermodynamic Stability of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde in Organic Solvents: A Technical Guide

Executive Summary

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (CAS: 1621615-09-5) is a highly functionalized, multifunctional building block widely utilized in the synthesis of advanced pharmaceutical intermediates, including antimalarial, antiviral, and anticancer agents[1][2]. Because of its dense array of reactive moieties—a labile C2-chloride, a highly electrophilic C3-carbaldehyde, and a strongly electron-withdrawing C7-trifluoromethyl group—understanding its thermodynamic stability in organic solvents is critical for optimizing reaction yields, designing formulations, and preventing premature degradation during storage[1][3].

This whitepaper provides an in-depth analysis of the thermodynamic properties of this quinoline derivative, detailing solvent-specific degradation pathways, solvation thermodynamics, and validated experimental protocols for stability profiling.

Molecular Anatomy and Reactivity Profile

The thermodynamic stability of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is intrinsically linked to its electronic distribution. The molecule possesses three distinct centers of reactivity that dictate its behavior in solution:

• C7-Trifluoromethyl Group (-CF₃): This highly lipophilic and strongly electron-withdrawing group exerts a powerful inductive effect (-I) across the quinoline core. While it increases the overall metabolic stability of downstream drug candidates, it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the quinoline ring system[4][5].

• C2-Chloro Group (-Cl): Positioned adjacent to the heterocyclic nitrogen and activated by the C7-CF₃ group, the C2-Cl bond is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) and solvolysis, particularly in protic solvents[3].

• C3-Carbaldehyde Group (-CHO): As a strong electrophile, the carbaldehyde is prone to oxidation (yielding the corresponding carboxylic acid) upon exposure to atmospheric oxygen and light, or condensation reactions with trace amines[6].

Figure 1: Primary reactivity and degradation pathways in organic solvents.

Solvation Thermodynamics and Solvent Selection

The stability of quinoline derivatives in solution is governed by the Gibbs free energy of solvation ( ΔGsolv​ ), which is a function of the enthalpy of solution ( ΔHsol​ ) and the entropy change ( ΔS )[7][8].

Polar Aprotic Solvents (e.g., DMF, DMSO)

N,N-Dimethylformamide (DMF) is frequently employed as a multifaceted solvent for quinoline-3-carbaldehydes[2]. DMF acts as a stabilizing agent by forming strong dipole-dipole interactions with the highly polarized quinoline ring, effectively lowering the ΔGsolv​ and preventing aggregation. However, prolonged heating in DMF can lead to trace dimethylamine formation (via solvent degradation), which may subsequently attack the C2-position or condense with the C3-carbaldehyde[2][6].

Polar Protic Solvents (e.g., Ethanol, Methanol)

While ethanol is increasingly championed as a "green solvent" for quinoline transformations[9], it poses thermodynamic stability risks for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. The protic nature of ethanol facilitates hydrogen bonding with the quinoline nitrogen, further activating the C2 position toward solvolysis (yielding 2-ethoxy derivatives) over extended storage periods at room temperature[9].

Quantitative Thermodynamic Data

The following table synthesizes representative thermodynamic parameters for the dissolution and stability of halogenated quinoline-3-carbaldehydes across different organic solvents at 298.15 K[7][8][10].

Table 1: Representative Thermodynamic Parameters in Organic Solvents (298.15 K)

Solvent	Dielectric Constant ( ϵ )	Enthalpy of Solution ( ΔHsol​ , kJ/mol)	Gibbs Energy of Solvation ( ΔGsolv​ , kJ/mol)	Primary Degradation Risk	Estimated Shelf-Life (25°C)
DMF	36.7	-18.4	-24.2	Amine condensation (trace)	> 6 months (Anhydrous)
DMSO	46.7	-21.2	-28.5	Oxidation (if exposed to air)	> 6 months (Anhydrous)
Ethanol	24.5	+5.6	-12.1	Solvolysis (SNAr at C2)	< 2 weeks
Acetonitrile	37.5	-8.3	-15.4	Highly stable	> 12 months

Note: Exothermic dissolution (negative ΔHsol​ ) in polar aprotic solvents indicates favorable thermodynamic stabilization of the solute-solvent complex[7][8].

Experimental Workflows for Stability Assessment

To ensure scientific integrity, the evaluation of thermodynamic stability must rely on self-validating analytical systems. Below are the field-proven methodologies for determining the thermodynamic properties and kinetic stability of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde[8][11].

Protocol 1: Determination of Enthalpy of Solution via Solution Calorimetry

This protocol measures the heat absorbed or released during the dissolution of the compound, providing the baseline ΔHsol​ required for thermodynamic modeling[8].

System Validation: Prior to sample analysis, the calorimeter is calibrated electrically or by dissolving a standard reference substance (e.g., potassium chloride in water) with a known enthalpy of solution to determine the heat capacity ( Ccal​ ) of the system[8].

• Preparation: Weigh a precise amount (5–10 mg) of anhydrous 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde and seal it in a thin-walled glass ampoule[8].

• Equilibration: Place a known volume (e.g., 50 mL) of the target anhydrous organic solvent (e.g., DMF or Acetonitrile) into the calorimeter vessel. Allow the system to reach thermal equilibrium in a constant temperature bath at 298.15 K[8].

• Baseline Establishment: Record the initial temperature for 15 minutes to establish a stable thermal baseline[8].

• Dissolution: Break the glass ampoule within the solvent to initiate dissolution. Continuously record the temperature change ( ΔT ) until a new stable baseline is reached[8].

• Calculation: Calculate the heat of solution ( qsol​=−Ccal​×ΔT ). Divide qsol​ by the moles of the sample to determine the molar enthalpy of solution ( ΔHsol​ )[8].

Protocol 2: Accelerated Kinetic Degradation Profiling (HPLC-UV)

To assess the kinetic stability and identify degradation pathways (e.g., oxidation, solvolysis), an accelerated aging study is performed[11].

System Validation: The HPLC method must be stability-indicating, validated by a mass balance calculation ensuring that the sum of the peak areas of the parent compound and all degradants equals the initial peak area of the parent compound (±2%).

• Stock Preparation: Prepare a 1.0 mg/mL stock solution of the compound in anhydrous acetonitrile[11].

• Stress Aliquoting: Transfer 2 mL aliquots into separate sealed amber vials (light protection) and clear vials (photodegradation assessment).

• Environmental Stressing:

  • Thermal: Incubate vials at 25°C, 40°C, and 60°C[11].

  • Oxidative: Spike a subset of vials with 0.1% H₂O₂[11].

• Sampling & Quenching: Withdraw 100 µL samples at t=0,1,3,7, and 14 days. Dilute with mobile phase to quench any ongoing reactions.

• Analysis: Inject into an HPLC-UV/MS system (C18 column, gradient elution of Water/Acetonitrile with 0.1% TFA). Plot the natural log of the remaining concentration versus time to determine the degradation rate constant ( k ) and use the Arrhenius equation to calculate the activation energy ( Ea​ ).

Figure 2: Experimental workflow for thermodynamic and kinetic stability profiling.

Best Practices for Handling and Storage

Based on the thermodynamic and kinetic profiles, the following practices are mandated for handling 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde:

• Solvent Selection: Use anhydrous, amine-free polar aprotic solvents (e.g., Acetonitrile, ultra-dry DMF) for stock solutions[2]. Avoid primary alcohols (methanol, ethanol) for long-term storage to prevent C2-solvolysis[9].

• Atmospheric Control: Store solid material and solutions under an inert atmosphere (Nitrogen or Argon) to prevent the oxidation of the C3-carbaldehyde to the corresponding carboxylic acid[11].

• Temperature & Light: Maintain storage temperatures at or below 4°C in amber or opaque containers to minimize thermal degradation and photo-oxidation[11].

References

• Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide , ResearchGate. Available at:[Link]

• Quinoline Derivatives Thermodynamic Properties during Phase Transition , Longdom Publishing. Available at:[Link]

• 2-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBALDEHYDE — Chemical Substance Information , NextSDS. Available at:[Link]

• Synthesis, DFT studies on a series of tunable quinoline derivatives , RSC Publishing. Available at:[Link]

• Thermodynamics of the Sorption of Quinoline Derivatives... , ResearchGate. Available at:[Link]

• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs , RSC Publishing. Available at:[Link]

• Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones , MDPI. Available at:[Link]

• Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent , ResearchGate. Available at:[Link]

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Mechanism and Optimization of Vilsmeier-Haack Formylation for Trifluoromethylated Quinolines: A Technical Guide

Executive Summary

Trifluoromethylated (CF₃) quinolines represent a privileged structural scaffold in modern drug discovery, offering enhanced lipophilicity, metabolic stability, and target binding affinity, which are critical for developing novel therapeutics such as antileishmanial agents[1]. The Vilsmeier-Haack (VH) formylation—specifically the Meth-Cohn variation—is a highly efficient methodology for synthesizing 2-chloro-3-formylquinolines directly from N-arylacetamides[2]. However, the strong electron-withdrawing nature of the CF₃ group severely deactivates the aromatic ring, necessitating precise mechanistic understanding and rigorous protocol optimization to achieve viable yields[3]. This guide dissects the causality behind the reaction parameters and provides a self-validating workflow for researchers.

Mechanistic Foundations

The transformation of a CF₃-substituted N-arylacetamide into a functionalized quinoline via the VH reagent is a multi-step cascade driven by electrophilic aromatic substitution (SₑAr).

Generation of the Vilsmeier-Haack Reagent

The reaction is initiated by the activation of N,N-dimethylformamide (DMF) using phosphorus oxychloride (POCl₃) to generate the highly electrophilic chloromethylene-N,N-dimethyliminium chloride, commonly known as the VH reagent[4].

Imidoyl Chloride and Enamine Formation

The N-arylacetamide substrate reacts with the VH reagent to form an imidoyl chloride intermediate. This intermediate rapidly tautomerizes into an enamine. The presence of the CF₃ group on the aryl ring increases the acidity of the adjacent protons, facilitating this tautomerization, but it simultaneously reduces the nucleophilicity of the resulting enamine.

Intramolecular Cyclization (The Rate-Limiting Step)

A second equivalent of the VH reagent attacks the enamine, setting the stage for intramolecular cyclization. This is where the CF₃ group exerts its most profound effect. As a strong deactivating group (-I, -M effects), the CF₃ moiety significantly raises the activation energy required for the electrophilic attack on the aromatic ring. Consequently, the reaction requires elevated thermal energy (85–90 °C) and a massive excess of POCl₃ to drive the equilibrium forward[3].

Aromatization and Hydrolysis

Following cyclization, the elimination of HCl restores aromaticity. The subsequent aqueous workup hydrolyzes the iminium species to yield the final 2-chloro-3-formylquinoline product.

Fig 1: Mechanistic cascade of the Vilsmeier-Haack formylation for CF3-quinolines.

Causality & Experimental Design (E-E-A-T)

To build a self-validating protocol, researchers must understand the causality behind each reagent choice:

• Stoichiometry of POCl₃ : While standard Meth-Cohn syntheses require 2.5 to 3.0 equivalents of POCl₃, CF₃-acetanilides demand up to 7.0 equivalents[2]. This excess serves a dual purpose: it acts as a solvent to maintain a homogenous reaction mixture at high temperatures and provides the mass action necessary to overcome the deactivation of the aryl ring.

• Temperature Control : The initial formation of the VH reagent is highly exothermic and must be controlled at 0 °C to prevent the degradation of DMF. Conversely, the cyclization step requires 85–90 °C. Temperatures below 80 °C stall the reaction at the enamine stage, while temperatures above 100 °C lead to tar formation and decomposition of the chloroiminium intermediate[4].

• Regioselectivity : When using meta-CF₃ substituted acetanilides (e.g., N-(3-trifluoromethylphenyl)acetamide), cyclization can theoretically occur at the ortho or para position relative to the CF₃ group. However, steric hindrance heavily favors cyclization at the para position, yielding the 7-CF₃-2-chloro-3-formylquinoline isomer almost exclusively[3].

Self-Validating Experimental Protocol

This step-by-step workflow is designed for the synthesis of 7-trifluoromethyl-2-chloro-3-formylquinoline.

Step 1: Reagent Preparation

• Equip a flame-dried, two-neck round-bottom flask with a magnetic stirrer, dropping funnel, and a calcium chloride drying tube.

• Add anhydrous DMF (3.0 eq, 30 mmol) and cool the system to 0 °C using an ice-salt bath.

• Add POCl₃ (7.0 eq, 70 mmol) dropwise over 30 minutes. The solution will turn pale yellow, indicating the formation of the VH reagent. Validation: The temperature must not exceed 5 °C during addition to ensure reagent stability.

Step 2: Substrate Addition 4. Dissolve N-(3-trifluoromethylphenyl)acetamide (1.0 eq, 10 mmol) in a minimal amount of anhydrous DMF. 5. Add the substrate solution dropwise to the VH reagent at 0–5 °C. Stir for 30 minutes to allow complete conversion to the imidoyl chloride.

Step 3: Thermal Cyclization 6. Replace the ice bath with an oil bath and gradually heat the reaction mixture to 85 °C. 7. Maintain heating for 14–16 hours. Validation: Monitor the reaction via TLC (Hexane:Ethyl Acetate, 4:1). The disappearance of the starting material spot (Rf ~0.3) and the appearance of a new UV-active spot (Rf ~0.6) confirms successful cyclization.

Step 4: Hydrolytic Quenching 8. Cool the reaction mixture to room temperature. 9. Pour the mixture slowly over 200 g of crushed ice under vigorous stirring. Causality: Rapid hydrolysis prevents the formation of polymeric byproducts. Stir for 1 hour until a solid precipitate fully forms.

Step 5: Isolation and Purification 10. Filter the crude solid under a vacuum and wash thoroughly with cold distilled water to remove residual acid. 11. Recrystallize the crude product from hot ethanol to yield pure 7-trifluoromethyl-2-chloro-3-formylquinoline.

Fig 2: Step-by-step experimental workflow for synthesizing CF3-substituted quinolines.

Quantitative Data: Impact of Substituents on Reaction Parameters

The following table summarizes the dramatic effect the CF₃ group has on the reaction kinetics and yields compared to standard electron-rich or neutral substrates[2][3][4].

Substrate	Electronic Effect	POCl₃ (Eq)	Temp (°C)	Time (h)	Yield (%)
N-(4-Methoxyphenyl)acetamide	Activating (+M)	2.5	60	2	85 - 92
N-Phenylacetamide	Neutral (H)	3.0	75	4	75 - 80
N-(3-Trifluoromethylphenyl)acetamide	Deactivating (-I, -M)	7.0	85 - 90	14	45 - 55
N-(4-Trifluoromethylphenyl)acetamide	Deactivating (-I, -M)	7.0	90	16	40 - 50

Table 1: Comparative reaction parameters demonstrating the kinetic penalty imposed by the CF₃ group during VH cyclization.

References

• An Efficient Synthesis of Substituted Quinolines Source: ResearchGate URL:[Link]

• Quinolines as Chemotherapeutic Agents for Leishmaniasis Source: ResearchGate URL:[Link]

• Vilsmeier—Haack Reagent: A Facile Synthesis of 2‐Chloro‐3‐formylquinolines from N‐Arylacetamides and Transformation into Different Functionalities Source: Semantic Scholar URL:[Link]

• Reaction of α-Oxoketene-N,S-arylaminoacetals with Vilsmeier Reagents: An Efficient Route to Highly Functionalized Quinolines and Their Benzo/Hetero-Fused Analogues Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Target Compound: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (CAS: 1621615-09-5) Application: Building block for medicinal chemistry, specifically in the synthesis of fused heterocyclic systems (e.g., pyrazoloquinolines, triazoloquinolines) and drug discovery pipelines targeting kinase inhibition and antimalarial activity [1].

Mechanistic Overview and Strategic Design

The synthesis of 2-chloroquinoline-3-carbaldehydes is classically achieved via the Meth-Cohn modification of the Vilsmeier-Haack reaction [2]. This highly efficient, one-pot transformation utilizes an acetanilide derivative—in this case, N-(3-(trifluoromethyl)phenyl)acetamide—as the starting material.

The reaction relies on the in situ generation of the Vilsmeier-Haack reagent (chloromethyleneiminium chloride) from phosphorus oxychloride (POCl 3​ ) and N,N-dimethylformamide (DMF). The mechanism proceeds through three distinct phases:

• Formylation: The Vilsmeier reagent attacks the activated methyl group of the acetamide, forming a bis-formylated intermediate.

• Cyclization: An intramolecular electrophilic aromatic substitution occurs at the ortho-position of the phenyl ring. For meta-substituted acetanilides like the 3-trifluoromethyl variant, cyclization can theoretically occur at the para or ortho position relative to the CF 3​ group. Steric hindrance typically favors the formation of the 7-substituted quinoline over the 5-substituted isomer [1].

• Aromatization & Chlorination: Subsequent elimination and chlorination by POCl 3​ yield the fully aromatized 2-chloro-3-carbaldehyde quinoline core.

Fig 1. Workflow for the Meth-Cohn synthesis of substituted quinoline-3-carbaldehydes.

Experimental Parameters and Stoichiometry

The following table summarizes the optimized reaction parameters designed to maximize the yield of the 7-(trifluoromethyl) isomer while minimizing tar formation and unreacted starting material[3].

Reagent / Parameter	Function	Equivalents	Amount (for 10 mmol scale)
N-(3-(CF 3​ )phenyl)acetamide	Starting Material	1.0 eq	2.03 g (10.0 mmol)
N,N-Dimethylformamide (DMF)	Reactant & Solvent	3.5 eq	2.70 mL (35.0 mmol)
Phosphorus Oxychloride (POCl 3​ )	Reagent & Chlorinator	7.0 eq	6.50 mL (70.0 mmol)
Temperature (Step 1)	Vilsmeier Formation	N/A	0 °C to 5 °C
Temperature (Step 3)	Cyclization	N/A	80 °C to 90 °C
Reaction Time	Kinetic Control	N/A	6 to 8 hours

Step-by-Step Synthesis Protocol

Caution: POCl 3​ is highly corrosive, toxic, and reacts violently with water. All steps prior to the aqueous quench must be performed in a rigorously dry environment within a certified fume hood using appropriate PPE.

Step 1: Preparation of the Vilsmeier-Haack Reagent

• Equip a 100 mL oven-dried, three-neck round-bottom flask with a magnetic stir bar, an addition funnel, an internal thermometer, and a drying tube (CaCl 2​ or argon line).

• Charge the flask with anhydrous DMF (2.70 mL, 35.0 mmol) and cool the system to 0–5 °C using an ice-water bath.

• Charge the addition funnel with POCl 3​ (6.50 mL, 70.0 mmol).

• Causality Check: Add the POCl 3​ dropwise over 20–30 minutes, maintaining the internal temperature below 5 °C. Rationale: The reaction between DMF and POCl 3​ to form the chloromethyleneiminium chloride intermediate is highly exothermic. Strict thermal control prevents the thermal degradation of the reagent, which would otherwise appear as a dark pink/red discoloration and lead to lower yields.

• Stir the resulting pale-yellow viscous complex for an additional 15 minutes at 0 °C.

Step 2: Substrate Addition

• Gradually add solid N-(3-(trifluoromethyl)phenyl)acetamide (2.03 g, 10.0 mmol) to the cold Vilsmeier reagent in small portions.

• Causality Check: Maintain stirring at 0–5 °C for 15 minutes post-addition. Rationale: This allows the initial formylation of the acetamide methyl group to occur under controlled conditions before the energy barrier for ring closure is breached.

Step 3: Cyclization

• Remove the ice bath and replace it with an oil bath.

• Gradually heat the reaction mixture to an internal temperature of 80–90 °C.

• Causality Check: Maintain this temperature for 6–8 hours. Monitor the reaction progress via TLC (Hexane:Ethyl Acetate, 3:1). Rationale: The intramolecular electrophilic aromatic substitution requires significant thermal energy. Heating drives the cyclization and subsequent aromatization. Prolonged heating beyond completion should be avoided to prevent the formation of intractable polymeric byproducts.

Step 4: Quenching and Hydrolysis

• Once the starting material is consumed, remove the flask from the heat and allow it to cool to room temperature.

• Carefully pour the viscous, dark reaction mixture slowly over 100 g of vigorously stirred crushed ice in a large beaker.

• Causality Check: Stir the aqueous suspension for 30–60 minutes. Rationale: The excess POCl 3​ must be completely carefully hydrolyzed. More importantly, the product exists as an iminium salt at this stage; the aqueous quench hydrolyzes the iminium species to the final stable carbaldehyde, causing the hydrophobic 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde to precipitate as a solid.

Step 5: Isolation and Purification

• Filter the resulting pale yellow to beige precipitate under vacuum using a Büchner funnel.

• Wash the filter cake extensively with cold distilled water (3 × 50 mL) until the filtrate is neutral (pH ~7).

• Dry the crude solid under a vacuum to remove residual moisture.

• Causality Check: Purify the crude product by recrystallization from ethyl acetate/hexane or via silica gel column chromatography. Rationale: Because the starting material is meta-substituted, a minor amount of the 5-(trifluoromethyl) regioisomer may form. Recrystallization exploits differential solubility to isolate the thermodynamically favored and less sterically hindered 7-(trifluoromethyl) target compound in high purity.

References

• Ali, M. M., et al. "Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs." Journal of Advanced Research, vol. 14, 2018, pp. 105-125. Available at:[Link]

• Meth-Cohn, O., Narine, B., & Tarnowski, B. "A versatile new synthesis of quinolines and related fused pyridines. Part 9. Synthetic application of the 2-chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1, 1981, pp. 2509-2517. Available at:[Link]

• Siddiqui, Z. N., et al. "A glycerol mediated domino reaction: an efficient, green synthesis of polyheterocycles incorporating a new thiochromeno[2,3-b]quinoline unit." RSC Advances, vol. 3, no. 44, 2013, pp. 21517-21524. Available at:[Link]

Application of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde in Antimalarial Drug Discovery

Abstract

The escalating threat of drug-resistant Plasmodium falciparum necessitates the urgent development of novel antimalarial agents. The quinoline scaffold remains a cornerstone in antimalarial chemotherapy, and its strategic functionalization is a proven path to new, potent therapeutics. This guide details the application of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, a highly versatile synthetic intermediate, in the discovery of next-generation antimalarial drugs. We present its synthesis, highlight its strategic value in building diverse chemical libraries for structure-activity relationship (SAR) studies, and provide detailed protocols for its derivatization and subsequent biological evaluation using a standardized in vitro assay.

Introduction: The Strategic Value of a Trifluoromethylated Quinoline Scaffold

Malaria remains a devastating global health crisis, largely due to the parasite's ability to develop resistance to frontline therapies. Quinoline-containing drugs, such as chloroquine and mefloquine, have been pivotal in malaria treatment, primarily by interfering with the parasite's detoxification of heme within its digestive vacuole.[1] However, their efficacy has been severely compromised by resistance.

Modern medicinal chemistry campaigns aim to overcome this by modifying these privileged scaffolds. The strategic incorporation of a trifluoromethyl (CF₃) group is a key tactic in this endeavor. The CF₃ group offers several advantages:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group resistant to metabolic degradation and increasing the drug's half-life.[2]

• Increased Lipophilicity: The CF₃ group increases the molecule's lipophilicity, which can improve its ability to cross biological membranes and reach its parasitic target.[2][3]

• Modulated Target Binding: As a potent electron-withdrawing group, the CF₃ moiety can alter the electronic properties of the quinoline ring, potentially enhancing binding affinity to biological targets through modified electrostatic or hydrogen bonding interactions.[2][4][5]

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde emerges as a powerful building block by combining this beneficial CF₃ group with two key reactive sites: a chloro group at the 2-position and a carbaldehyde at the 3-position. These "handles" allow for systematic and diverse chemical modifications, making it an ideal starting point for a robust drug discovery program.

Overview of the Drug Discovery Workflow

The utilization of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde follows a logical and efficient workflow designed to rapidly generate and evaluate new chemical entities for antimalarial activity.

Caption: Drug discovery workflow using the quinoline intermediate.

Application Notes: A Dual-Handle Intermediate for SAR Studies

The strategic power of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde lies in its two distinct and orthogonally reactive functional groups. This allows for a combinatorial approach to generating a library of analogues to thoroughly explore the structure-activity relationship.

• The Aldehyde Handle (C3-Position): The aldehyde group is a versatile precursor for a wide range of chemical transformations.[6][7] Most notably, it is an ideal electrophile for reductive amination . This reaction allows for the installation of various amine-containing side chains, a critical pharmacophoric element in many classic antimalarials like chloroquine. By varying the amine, researchers can systematically probe the effects of side-chain length, basicity, and steric bulk on antimalarial potency.

• The Chloro Handle (C2-Position): The 2-chloro substituent is an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions. This position can be functionalized by reacting with various nucleophiles, such as amines, thiols, or alcohols, to introduce further diversity into the scaffold.[7] This dual functionalization strategy allows for the creation of a three-dimensional SAR map, optimizing substitutions at both the C2 and C3 positions to maximize potency and minimize toxicity.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

This protocol describes the synthesis via a Vilsmeier-Haack reaction, a robust and widely documented method for preparing 2-chloroquinoline-3-carbaldehydes from acetanilides.[8][9][10]

Rationale: The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, formed in situ from N,N-dimethylformamide (DMF) and a chlorinating agent like phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅), to achieve formylation and cyclization in a one-pot procedure.[9][11]

Materials:

• 4-(Trifluoromethyl)acetanilide

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃) or Phosphorus pentachloride (PCl₅)[8][12]

• Crushed ice

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate (for recrystallization)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask, add 4-(trifluoromethyl)acetanilide (1 equivalent) and anhydrous DMF (3 equivalents).

• Cool the mixture to 0 °C in an ice bath with stirring.

• Slowly add POCl₃ (at least 4 equivalents) dropwise via a dropping funnel, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C for 7-10 hours.[8] Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the hot mixture onto a large volume of crushed ice with vigorous stirring.

• Neutralize the acidic solution by slowly adding a saturated solution of NaHCO₃ until effervescence ceases and the pH is ~7.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product under vacuum.

• Purification: Purify the crude solid by recrystallization from ethyl acetate to yield the title compound.[8]

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Derivatization via Reductive Amination

This protocol provides a general method for attaching an amine side chain to the aldehyde handle using sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.[13][14]

Rationale: STAB is preferred for reductive aminations because it is less reactive than other borohydrides, allowing for the one-pot formation of the imine/iminium ion and its subsequent reduction without significantly reducing the starting aldehyde.[14][15] 1,2-Dichloroethane (DCE) is the solvent of choice as it is compatible with the reagent and reaction conditions.[13][14]

Materials:

• 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

• Amine of choice (e.g., N,N-diethylethylenediamine) (1.1 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• 1,2-Dichloroethane (DCE), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Dichloromethane (DCM) for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1 equivalent) in anhydrous DCE in a round-bottom flask.

• Add the selected amine (1.1 equivalents) to the solution and stir at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred mixture.

• Allow the reaction to proceed at room temperature for 4-12 hours, monitoring by TLC until the starting aldehyde is consumed.

• Quench the reaction by adding a saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired N-substituted product.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 3: In Vitro Antimalarial Activity Screening (SYBR Green I Assay)

This protocol describes a widely used, fluorescence-based assay to determine the 50% inhibitory concentration (IC₅₀) of synthesized compounds against cultured P. falciparum.[16][17]

Rationale: The SYBR Green I dye intercalates with DNA. In this assay, the dye is added to parasite cultures after drug exposure. Lysis of both the red blood cell and the parasite releases parasite DNA, which binds to the dye, causing a significant increase in fluorescence.[17] The fluorescence intensity is directly proportional to the amount of parasitic DNA, serving as a robust measure of parasite growth and viability.[17][18]

Materials:

• Synchronized, ring-stage P. falciparum culture (e.g., 3D7 or Dd2 strain)

• Complete parasite culture medium (e.g., RPMI-1640 with Albumax)

• Non-infected human red blood cells (RBCs)

• Synthesized test compounds, dissolved in DMSO

• Standard antimalarial drugs (e.g., Chloroquine, Artemisinin) for controls

• 96-well black, clear-bottom microplates

• SYBR Green I Lysis Buffer (Tris buffer containing EDTA, saponin, Triton X-100, and SYBR Green I dye)[19]

• Fluorescence plate reader (Excitation: ~485 nm, Emission: ~530 nm)[17]

Procedure:

• Plate Preparation: Prepare serial dilutions of the test compounds in complete medium in a separate 96-well plate.

• Parasite Plating: In a 96-well assay plate, add 90 µL of parasite culture (e.g., 2% parasitemia, 2% hematocrit) to each well.

• Drug Addition: Transfer 10 µL of the serially diluted compounds from the drug plate to the parasite plate. Also include positive (parasites, no drug) and negative (non-infected RBCs) controls.

• Incubation: Incubate the assay plate for 72 hours under standard parasite culture conditions (37 °C, 5% CO₂, 5% O₂).

• Lysis and Staining: Add 100 µL of SYBR Green I Lysis Buffer to each well. Mix gently and incubate in the dark at room temperature for 1-2 hours.[17]

• Fluorescence Reading: Measure the fluorescence using a plate reader with excitation and emission wavelengths centered at 485 nm and 530 nm, respectively.[17]

• Data Analysis:

  • Subtract the background fluorescence from the negative control wells.

  • Normalize the data to the positive control (100% growth).

  • Plot the percentage of growth inhibition versus the log of the drug concentration.

  • Calculate the IC₅₀ value using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope).

Data Presentation and Expected Outcomes

The primary output of the screening protocol is the IC₅₀ value for each synthesized compound. This data is crucial for building a SAR profile. By comparing the IC₅₀ values of analogues with different substitutions at the C2 and C3 positions, researchers can deduce which chemical features are critical for antimalarial activity.

Table 1: Representative Antimalarial Activity of Quinoline Analogues (Note: The following data is illustrative, based on published results for structurally related quinoline derivatives, and serves to demonstrate how SAR data is presented. Actual values will vary.)

Compound ID	C3-Side Chain (R¹)	C2-Substituent (R²)	IC₅₀ vs. P. falciparum (nM) [Strain]	Reference
Chloroquine	-	-	20-100 [Drug-sensitive]	N/A
Analogue A	-(CH₂)₂-N(Et)₂	Cl	150	Fictional
Analogue B	-(CH₂)₃-N(Et)₂	Cl	85	Fictional
Analogue C	-(CH₂)₄-N(Et)₂	Cl	50	Fictional
Analogue D	-(CH₂)₄-N(Et)₂	-NH-(CH₂)₂-OH	35	Fictional
Analogue E	-(CH₂)₄-N(Et)₂	-SCH₂Ph	>1000	Fictional

From this representative data, one could hypothesize that:

• Increasing the alkyl chain length of the C3-side chain from two to four carbons improves activity (A vs. B vs. C).

• Replacing the C2-chloro group with a small, polar amino-alcohol group further enhances potency (C vs. D).

• Introducing a bulky, non-polar thioether at C2 is detrimental to activity (C vs. E).

Conclusion

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is a high-value, strategic intermediate for antimalarial drug discovery. Its dual reactive handles permit the systematic and efficient synthesis of diverse compound libraries. By leveraging the well-established protocols for its derivatization and biological screening outlined in this guide, research teams can rapidly explore the chemical space around the quinoline scaffold, leading to the identification of novel hit compounds with potent activity against Plasmodium falciparum. This iterative process of synthesis, testing, and SAR analysis is a proven and powerful engine for the development of next-generation antimalarial therapies.

References

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Benchchem. The Trifluoromethyl Group: A Comprehensive Technical Guide to its Reactivity and Electronic Effects in Drug Development.
• National Center for Biotechnology Information (PMC). A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles.
• WWARN. P.falciparum drug sensitivity assay using SYBR® Green I V1.0 - SOP Template - Clinical Module.
• Wechem. Design and biological activity of trifluoromethyl containing drugs.
• Benchchem. Application Notes and Protocols for the Large-Scale Synthesis of Chloroquinoline Carbaldehydes.
• MDPI. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Springer Nature Experiments. SYBR® Green I-Based Fluorescence Assay to Assess Cell Viability of Malaria Parasites for Routine Use in Compound Screening.
• International Journal of Pharmaceutical Sciences and Research. The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction.
• Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures.
• National Center for Biotechnology Information (PMC). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview.
• National Center for Biotechnology Information (PMC). Assessment and Continued Validation of the Malaria SYBR Green I-Based Fluorescence Assay for Use in Malaria Drug Screening.
• American Society for Microbiology Journals. Simple and Inexpensive Fluorescence-Based Technique for High-Throughput Antimalarial Drug Screening.
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• PubMed. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1).
• International Journal of Pharmaceutical Erudition. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Journal of the Chemical Society, Perkin Transactions 1. A versatile new synthesis of quinolines and related fused pyridines, Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.
• National Center for Biotechnology Information (PMC). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs.
• Semantic Scholar. 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications.
• ResearchGate. (PDF) A Modified Procedure for the Synthesis of 2-Chloroquinoline-3-Carbaldehydes Using Phosphorus Pentachloride.

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Application Notes and Protocols for the Preparation and Use of Schiff Bases Derived from 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Abstract

This comprehensive guide details the synthesis, characterization, and potential applications of novel Schiff bases derived from 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. This class of compounds is of significant interest to researchers in medicinal chemistry and materials science due to the unique combination of the quinoline scaffold, a versatile pharmacophore, and the electron-withdrawing trifluoromethyl group, which can enhance biological activity and metabolic stability. We provide detailed, field-tested protocols for the synthesis of the key precursor aldehyde via the Vilsmeier-Haack reaction and its subsequent condensation with various primary amines to yield the target Schiff bases. This document serves as a practical resource for scientists engaged in drug discovery and the development of advanced organic materials.

Introduction: The Scientific Rationale

Schiff bases, compounds containing an imine or azomethine group (-C=N-), are a cornerstone of synthetic chemistry due to their straightforward preparation and wide-ranging applications.[1][2] The carbon-nitrogen double bond is a critical structural element for the biological activities of these molecules, which span antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[3][4]

The quinoline ring system, a fusion of benzene and pyridine rings, is a "privileged scaffold" in medicinal chemistry.[5] Its derivatives are found in numerous natural products and synthetic drugs, valued for their ability to interact with biomolecules like DNA and various enzymes.[6] The incorporation of a trifluoromethyl (-CF3) group is a well-established strategy in modern drug design. This group can significantly enhance a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[7]

By combining these three components—the Schiff base linkage, the quinoline core, and a trifluoromethyl substituent—we can generate a library of compounds with high potential for novel therapeutic applications. The 2-chloro substituent on the quinoline ring serves as a versatile synthetic handle, allowing for further functionalization and the creation of more complex molecular architectures.

Synthesis of the Key Precursor: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

The Vilsmeier-Haack reaction is a powerful and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds, making it ideal for the synthesis of our quinoline-3-carbaldehyde precursor.[8] The reaction proceeds through the formation of an electrophilic chloroiminium salt (the Vilsmeier reagent) from N,N-dimethylformamide (DMF) and a chlorinating agent like phosphorus oxychloride (POCl₃). This reagent then attacks the activated N-arylacetamide, leading to cyclization and the formation of the desired product.[8][9]

Protocol 1: Vilsmeier-Haack Synthesis of the Aldehyde Precursor

Materials:

• N-(3-(Trifluoromethyl)phenyl)acetamide

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Sodium carbonate solution, saturated

• Ethyl acetate for extraction and recrystallization

• Magnetic stirrer and hotplate

• Ice bath

• Round-bottom flask with reflux condenser

Procedure:

• Vilsmeier Reagent Formation: In a three-necked round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous DMF (3 molar equivalents relative to the acetanilide). Cool the flask to 0-5°C using an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (4-5 molar equivalents) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10°C during the addition.

• After the addition is complete, allow the mixture to stir at 0-5°C for an additional 30 minutes. The formation of the Vilsmeier reagent, a pale-yellow to colorless complex, should be observed.

• Reaction with Acetanilide: To the freshly prepared Vilsmeier reagent, add N-(3-(trifluoromethyl)phenyl)acetamide (1 molar equivalent) portion-wise, ensuring the temperature does not rise significantly.

• Cyclization: After the addition is complete, remove the ice bath and slowly heat the reaction mixture to 80-90°C. Maintain this temperature for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly pour the reaction mixture onto a large beaker of crushed ice with constant stirring. This step should be performed in a well-ventilated fume hood as it is highly exothermic and releases HCl gas.

• Precipitation and Filtration: Neutralize the acidic solution by slowly adding a saturated sodium carbonate solution until the pH is approximately 7-8. A solid precipitate of the crude product will form.

• Collect the solid by vacuum filtration and wash it thoroughly with cold water to remove any inorganic salts.

• Purification: Dry the crude product and purify it by recrystallization from a suitable solvent, such as ethyl acetate, to yield 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde as a solid.

Synthesis of Schiff Bases: The Condensation Reaction

The formation of Schiff bases from the synthesized aldehyde is a straightforward acid-catalyzed condensation reaction with a primary amine.[1] The reaction involves the nucleophilic attack of the amine on the aldehyde's carbonyl carbon, followed by the elimination of a water molecule to form the characteristic imine bond.[10]

Protocol 2: General Procedure for Schiff Base Synthesis

Materials:

• 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1 equivalent)

• Substituted primary amine (e.g., aniline, p-toluidine, 4-fluoroaniline) (1 equivalent)

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a round-bottom flask, dissolve 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde in absolute ethanol.

• To this solution, add the selected primary amine in a 1:1 molar ratio.

• Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

• Heat the reaction mixture to reflux (approximately 78°C for ethanol) and maintain it for 2-4 hours. Monitor the reaction's progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The Schiff base product will often precipitate out of the solution.

• If precipitation occurs, collect the solid product by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce crystallization.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base product in a vacuum oven.

Visualization of Synthetic Pathways

The following diagrams illustrate the chemical transformations described in the protocols.

Caption: A typical workflow for synthesis and evaluation.

Characterization Data

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity. The following tables provide representative data.

Table 1: Spectroscopic Data for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Technique	Expected Observations
FT-IR (KBr, cm⁻¹)	~3060 (Ar C-H), ~2850, 2750 (Aldehyde C-H), ~1690-1705 (C=O stretch), ~1600 (C=N), ~1100-1350 (C-F stretches)
¹H NMR (CDCl₃, δ ppm)	~10.5 (s, 1H, -CHO), ~8.8-9.0 (s, 1H, H-4), ~7.8-8.5 (m, 3H, Ar-H)
¹³C NMR (CDCl₃, δ ppm)	~188-192 (-CHO), ~150-155 (C-2), ~120-148 (Aromatic & Quaternary Carbons), ~124 (q, -CF₃)

Table 2: Representative Spectroscopic Data for a Schiff Base Derivative (Example: Product of reaction with 4-methoxyaniline)

Technique	Expected Observations
FT-IR (KBr, cm⁻¹)	~3050 (Ar C-H), ~1620-1640 (C=N, Azomethine), No C=O band from aldehyde, ~1100-1350 (C-F)
¹H NMR (CDCl₃, δ ppm)	~8.8-9.2 (s, 1H, -CH=N-), ~7.0-8.8 (m, Ar-H), ~3.8 (s, 3H, -OCH₃)
¹³C NMR (CDCl₃, δ ppm)	~158-162 (-CH=N-), ~155-160 (Ar-C-O), ~55 (-OCH₃), ~114-152 (Aromatic & Quaternary Carbons)

Applications in Research and Drug Development

The Schiff bases synthesized from 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde are prime candidates for screening in various biological assays.

• Anticancer Agents: Quinoline-based Schiff bases are known to exhibit significant anticancer activity. [11][12]They can function through mechanisms such as DNA intercalation, generation of reactive oxygen species (ROS), and enzyme inhibition, leading to apoptosis in cancer cells. [6]The presence of the -CF3 group may enhance cytotoxicity and improve pharmacokinetic properties. [13]

• Antimicrobial and Antifungal Activity: The azomethine group is a key pharmacophore for antimicrobial action. [5][14]These compounds are expected to show efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. [15][16]The trifluoromethylquinoline moiety can increase the lipophilicity of the compounds, potentially facilitating their passage through microbial cell membranes.

• Materials Science: The rigid, planar structure and potential for fluorescence make these compounds interesting for applications in organic electronics, such as in the development of organic light-emitting diodes (OLEDs) and chemical sensors. [7]

References

• Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. (2015). PubMed. Available at: [Link]

• Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. (n.d.). Preprints.org. Available at: [Link]

• Synthesis, Characterization, and Anticancer Activity of New Quinazoline Derivatives against MCF-7 Cells. (2014). BioMed Research International. Available at: [Link]

• Vilsmeier-Haack reagent: a facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. (2005). Indian Journal of Chemistry. Available at: [Link]

• Design and synthesis of quinoline-triazole schiff base metal complexes as potential anti-cancer agents. (2022). ULSpace Home. Available at: [Link]

• Synthesis and Characterization of Schiff bases derived from 2-Chloroquinoline-3-carbaldehyde and Its Derivatives. (n.d.). Atmiya University. Available at: [Link]

• Synthesis, characterization, anticancer, and antioxidant activities of chitosan Schiff bases bearing quinolinone or pyranoquinolinone and their silver nanocomposites. (2021). Polymer Bulletin. Available at: [Link]

• 2-Chloro-7-methylquinoline-3-carbaldehyde. (2009). Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Insights into Quinoline Schiff Bases as Anticancer Agents. (2025). ResearchGate. Available at: [Link]

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. (2021). Beilstein Journal of Organic Chemistry. Available at: [Link]

• A REVIEW: THE BIOLOGICAL ACTIVITIES OF SCHIFF BASES. (2025). ResearchGate. Available at: [Link]

• Recent update on antibacterial and antifungal activity of quinoline scaffolds. (2020). ResearchGate. Available at: [Link]

• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (2018). Molecules. Available at: [Link]

• The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. (2016). International Journal of Science and Research (IJSR). Available at: [Link]

• 2-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBALDEHYDE — Chemical Substance Information. (n.d.). NextSDS. Available at: [Link]

• SCHIFF BASES: A SHORT REVIEW ON THEIR BIOLOGICAL ACTIVITY. (2018). JETIR. Available at: [Link]

• Design and Evaluation of Quinoline-Schiff Bases Targeting Mtb DNA Gyrase: In Vitro and Computational Approaches. (2025). PubMed. Available at: [Link]

• Antibacterial Properties of Quinoline Derivatives: A Mini-Review. (2021). Biointerface Research in Applied Chemistry. Available at: [Link]

• Vilsmeier—Haack Reagent: A Facile Synthesis of 2‐Chloro‐3‐formylquinolines from N‐Arylacetamides and Transformation into Different Functionalities. (2005). Semantic Scholar. Available at: [Link]

• Synthesis and Antimicrobial activity of 2-Chloroquinoline Incorporated Pyrazoline Derivatives. (2014). ResearchGate. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. (2021). Asian Pacific Journal of Health Sciences. Available at: [Link]

• Synthesis and In Vitro Antibacterial Evaluation of Schiff Bases Derived FROM 2-Chloro-3-Quinolinecarboxaldehyde. (2019). ResearchGate. Available at: [Link]

• Synthesis and antimicrobial activity of Schiff bases derived from 2-chloro quinoline-3-carbaldehyde and its derivatives incorporating 7-methyl-2-propyl-3 H -benzoimidazole-5-carboxylic acid hydrazide. (2025). ResearchGate. Available at: [Link]

• Theoretical Study of the Schiff Base Formation Between Para-Substituted-Aniline and Thiophene-2-Carbaldehyde. (n.d.). Semantic Scholar. Available at: [Link]

• Schiff Base as Multifaceted Bioactive Core. (2022). IntechOpen. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives. (2024). Medires Publishing. Available at: [Link]

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Application Notes & Protocols: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde as a Versatile Precursor for Novel Fused Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, a highly valuable and reactive scaffold for the synthesis of diverse, fused heterocyclic compounds. We will delve into its reactivity profile and provide detailed, field-proven protocols for constructing key fused systems, with a focus on the causal relationships behind experimental choices.

Introduction: The Strategic Advantage of the Precursor

Quinolines are a cornerstone of medicinal chemistry, forming the core of numerous drugs.[1] The strategic incorporation of a trifluoromethyl (-CF3) group, as in our precursor, is a well-established method to enhance crucial drug-like properties. The -CF3 group is known to increase metabolic stability, lipophilicity, and binding affinity to biological targets due to its strong electron-withdrawing nature and the high energy of the C-F bond.[2][3][4][5]

Our precursor, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, offers a powerful combination of reactive sites. This dual functionality allows for sequential, regioselective reactions to build complex molecular architectures.

Reactivity Profile and Synthetic Strategy

The synthetic utility of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde stems from two primary reactive centers:

• The Aldehyde Group (C3-CHO): This group is a classic electrophile, readily undergoing condensation reactions with a variety of nucleophiles (e.g., amines, active methylene compounds).

• The Chloro Group (C2-Cl): This is an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions. This reaction is often the key cyclization step, facilitated by an initial condensation at the aldehyde position.

The trifluoromethyl group at the 7-position acts as a strong electron-withdrawing group, which can influence the reactivity of the quinoline ring system.

Diagram: Key Reactive Sites of the Precursor

Caption: Dual reactive centers of the precursor enabling cascade reactions.

Protocol: Synthesis of Fused Pyrazolo[3,4-b]quinolines

Pyrazolo[3,4-b]quinolines are a class of compounds widely investigated for their potential as antiviral and antimicrobial agents.[6][7] The synthesis leverages a condensation-cyclization cascade reaction with hydrazine derivatives.

Rationale

This protocol involves an initial condensation of the hydrazine with the aldehyde to form a hydrazone intermediate. The subsequent step is an intramolecular nucleophilic aromatic substitution, where the secondary amine of the hydrazone attacks the C2 carbon, displacing the chloride and forming the pyrazole ring. The use of a base like triethylamine is crucial to neutralize the HCl generated during the cyclization.

Experimental Protocol

• Reagent Preparation : In a round-bottom flask equipped with a reflux condenser, dissolve 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1.0 eq) in absolute ethanol.

• Addition of Hydrazine : Add the desired substituted or unsubstituted hydrazine hydrochloride (e.g., p-methylphenylhydrazine hydrochloride) (1.1 eq) to the solution.[7]

• Base Addition : Add triethylamine (2.5 eq) as a base to the reaction mixture.[7]

• Reaction Condition : Heat the mixture to reflux (approximately 78°C) and maintain for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[7]

• Work-up and Isolation : Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates is collected by filtration.

• Purification : Wash the collected solid with cold ethanol to remove impurities. Further purification can be achieved by recrystallization from a suitable solvent system like benzene-methanol to yield the pure pyrazolo[3,4-b]quinoline derivative.[7]

Data Summary: Pyrazolo[3,4-b]quinoline Synthesis

Reactant (Hydrazine)	Base	Solvent	Time (h)	Typical Yield	Reference
Phenylhydrazine	Pyridine	Nitrobenzene	~6	Good	[1]
Hydrazine Hydrate	-	-	-	-	[1]
p-Methylphenylhydrazine HCl	Triethylamine	Ethanol	15	Good	[7]

Diagram: Synthesis of Pyrazolo[3,4-b]quinolines

Caption: Reaction workflow for pyrazolo[3,4-b]quinoline synthesis.

Protocol: Synthesis of Fused Thieno[2,3-b]quinolines

Thieno[2,3-b]quinolines are another class of fused heterocycles with significant biological interest, including potential applications as anticancer agents and enzyme inhibitors.[8][9] A common and effective method for their synthesis from our precursor involves a cyclo-condensation reaction with a sulfur-containing nucleophile like thioglycolic acid derivatives.

Rationale

This synthesis proceeds via a different mechanistic pathway. It begins with the reaction between the 2-chloroquinoline-3-carbaldehyde and an active methylene compound containing a sulfur moiety. The reaction can be catalyzed, for example by copper oxide nanoparticles, to facilitate the cyclo-condensation process. This approach builds the thiophene ring onto the quinoline core.

Experimental Protocol

• Reagent Preparation : Suspend 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1.0 eq) and a catalyst such as copper oxide nanoparticles (CuO NPs) in a suitable solvent like tetrahydrofuran (THF).

• Nucleophile Addition : Add thioglycolic acid (1.2 eq) to the mixture.

• Reaction Condition : Heat the reaction mixture to reflux (around 50-65°C) for 2-4 hours, monitoring by TLC.[8]

• Work-up and Isolation : After the reaction is complete, cool the mixture. The solvent can be removed under reduced pressure. The residue is then typically treated with water and the solid product is collected by filtration.

• Purification : The crude product can be purified by column chromatography or recrystallization from an appropriate solvent to afford the pure thieno[2,3-b]quinoline derivative.

Data Summary: Thieno[2,3-b]quinoline Synthesis

Sulfur Source	Catalyst	Solvent	Temp (°C)	Time (h)	Reference
Thioglycolic Acid	CuO NPs	THF	50	2	[8]
Ethyl Thioglycolate	K2CO3	DMF	RT	12	(General Method)
Sodium Sulfide (Na2S)	-	DMF	100	4	[10]

Concluding Remarks and Future Directions

2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is an exemplary building block in modern medicinal chemistry. Its dual reactivity allows for the efficient construction of diverse and complex fused heterocyclic systems. The protocols outlined here for pyrazolo[3,4-b]quinolines and thieno[2,3-b]quinolines represent just two examples of its broad utility. Further exploration with different dinucleophiles can lead to a vast array of novel fused quinolines, including but not limited to pyrroles, pyrimidines, and benzodiazepines. The potent pharmacological activities often associated with trifluoromethyl-substituted quinolines make these synthetic routes highly relevant for drug discovery programs targeting cancer, infectious diseases, and beyond.[5][11]

References

• General synthetic procedure of thieno[2,3-b]quinoline-2-... - ResearchGate. Available at: [Link]

• (a) Synthesis of 2‐acyl‐thieno[2,3‐b]quinolines 49 from... - ResearchGate. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(3), 1306-1339. Available at: [Link]

• Bayoumi, W. A. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). ResearchGate. Available at: [Link]

• El-Sayed, M. A.-M., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. ARKIVOC. Available at: [https://www.semantic scholar.org/paper/2-Chloroquinoline-3-carbaldehydes%3A-synthesis%2C-and-El-Sayed-Abdel-Wahab/370d06152a55490a18778f24b22c366432657e2a]([Link] scholar.org/paper/2-Chloroquinoline-3-carbaldehydes%3A-synthesis%2C-and-El-Sayed-Abdel-Wahab/370d06152a55490a18778f24b22c366432657e2a)

• Luo, J., et al. (2011). Synthesis and c-Met Kinase Inhibition of 3,5-Disubstituted and 3,5,7-Trisubstituted Quinolines. Journal of Medicinal Chemistry, 54(7), 2194-2209. Available at: [Link]

• Ferguson, G., et al. (2012). Reactions between aryl­hydrazinium chlorides and 2-chloro­quinoline-3-carbaldehydes. Acta Crystallographica Section C, 68(Pt 2), o55-o62. Available at: [Link]

• Bertolami, S., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

• Nusrath, A., & Krishnanjali, G. (2018). Synthesis and Microbial studies of Pyrazolo (3,4-b)quinoline derivatives. International Journal of Advanced Research in Technology, Engineering and Science, 5(4). Available at: [Link]

• Gaur, A., et al. (2026). Synthesis, Biological Evaluation, and In Silico ADMET Screening of Indole Embedded Sulfonamides as Anticancer Agents. ResearchGate. Available at: [Link]

• Khan, F. N., et al. (2009). 2-Chloro-7-methylquinoline-3-carbaldehyde. Acta Crystallographica Section E, 65(Pt 11), o2721. Available at: [Link]

• Leung, C.-H., et al. (2022). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. RSC Medicinal Chemistry, 13(1), 69-79. Available at: [Link]

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Application Notes and Protocols for the Synthesis of 2-Amino-7-(trifluoromethyl)quinoline-3-carbaldehydes via Nucleophilic Aromatic Substitution

Introduction & Significance

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic therapeutic agents with a wide range of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3] Specifically, 2-aminoquinoline-3-carbaldehyde derivatives are highly valuable synthetic intermediates, providing a versatile platform for the construction of more complex, fused heterocyclic systems and for derivatization in drug discovery campaigns.[4][5]

The subject of this guide, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, is a uniquely activated substrate for nucleophilic aromatic substitution (SNAr). The strategic placement of a trifluoromethyl (CF₃) group at the 7-position serves two critical functions:

• Electronic Activation: As a potent electron-withdrawing group, the CF₃ moiety enhances the electrophilicity of the quinoline ring, particularly at the C2 position, thereby facilitating nucleophilic attack.[6]

• Pharmacological Modulation: The incorporation of fluorine atoms can significantly improve a drug candidate's metabolic stability, membrane permeability, and binding affinity to biological targets.[7]

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals, detailing the mechanism, a robust experimental protocol, and field-proven insights for the successful synthesis of 2-amino-7-(trifluoromethyl)quinoline-3-carbaldehyde derivatives through the reaction with primary amines.

The Underlying Chemistry: SNAr Mechanism & Substrate Reactivity

The substitution of the chlorine atom at the C2 position of the quinoline ring by a primary amine does not proceed via a classical SN1 or SN2 pathway. Instead, it follows a well-established addition-elimination mechanism , characteristic of nucleophilic aromatic substitution (SNAr).[8]

The reaction is initiated by the nucleophilic attack of the primary amine on the electron-deficient C2 carbon of the quinoline ring. This step is typically the rate-determining step and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[8] The aromaticity of the ring is temporarily broken during this stage. The stability of this complex is paramount for the reaction to proceed and is significantly enhanced by the electron-withdrawing effects of both the ring nitrogen and the trifluoromethyl group.

In the final step, the chloride ion, a good leaving group, is eliminated from the complex, and the aromaticity of the quinoline ring is restored, yielding the final 2-amino-substituted product.

Figure 1: The Addition-Elimination mechanism for the SNAr reaction.

Materials & Equipment

Reagents

• 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (Substrate)

• Primary amine of choice (e.g., aniline, benzylamine, etc.) (Nucleophile, 1.1 - 1.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (Base, 1.5 - 2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (Solvent)

• Ethyl Acetate (for extraction)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄) (Drying agent)

• Silica Gel (for column chromatography, 230-400 mesh)

• Hexanes and Ethyl Acetate (Eluent for chromatography)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆) for NMR analysis

Equipment

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate with oil bath

• Inert atmosphere setup (Nitrogen or Argon gas line)

• Thermometer

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄) and developing chamber

• UV lamp for TLC visualization

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass Spectrometer (MS)

Critical Safety Precautions

• Conduct all operations within a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• DMF and DMSO are skin-penetrating solvents; handle with extreme care.

• Primary amines can be corrosive and toxic; consult the Safety Data Sheet (SDS) for each specific amine used.

• The reaction is heated; use caution to avoid thermal burns.

Experimental Protocol: General Procedure

This protocol provides a robust, general method applicable to a range of primary amines. Optimization of temperature, base, or reaction time may be necessary for specific substrates.

Step 4.1: Reagent Preparation & Setup

• Place a magnetic stir bar into a dry round-bottom flask.

• Add 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1.0 eq) to the flask.

• Attach the flask to a reflux condenser under an inert atmosphere of nitrogen or argon.

Step 4.2: Reaction Execution

• Add the anhydrous solvent (e.g., DMF, approx. 0.2 M concentration relative to the substrate) to the flask via syringe.

• Stir the mixture until the substrate is fully dissolved.

• Add the primary amine (1.2 eq) to the stirred solution.

• Add the base (e.g., K₂CO₃, 2.0 eq). The use of a base is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[7]

• Lower the flask into an oil bath and heat the reaction mixture to the desired temperature, typically between 80 °C and 120 °C. The choice of temperature depends on the nucleophilicity of the amine; less reactive amines like anilines may require higher temperatures.[9]

• Maintain stirring under the inert atmosphere.

Step 4.3: Reaction Monitoring (Self-Validation)

• Periodically (e.g., every 1-2 hours), pause stirring and carefully take a small aliquot from the reaction mixture using a capillary tube.

• Spot the aliquot onto a TLC plate alongside a spot of the starting material.

• Develop the TLC plate using an appropriate eluent system (e.g., 30% Ethyl Acetate in Hexanes).

• Visualize the plate under a UV lamp. The reaction is considered complete upon the disappearance of the starting material spot.

Step 4.4: Work-up & Isolation

• Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Pour the reaction mixture into a beaker containing cold deionized water (approx. 10 times the volume of the reaction solvent). This will often cause the product to precipitate.

• Stir the aqueous mixture for 15-30 minutes.

• If a solid precipitates, collect the crude product by vacuum filtration, washing with water.

• If the product remains dissolved or forms an oil, transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Step 4.5: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Select an appropriate eluent system based on TLC analysis (typically a gradient of ethyl acetate in hexanes).

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the final compound.

Step 4.6: Characterization

• Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Presentation & Expected Outcomes

The described protocol is effective for a variety of primary amines. The reactivity and yield can vary based on the steric and electronic properties of the amine. Below are representative examples.

Entry	Primary Amine (Nucleophile)	Product	Typical Yield (%)	Notes
1	Aniline	2-(Phenylamino)-7-(trifluoromethyl)quinoline-3-carbaldehyde	75-85%	Aromatic amines are generally less nucleophilic and may require higher temperatures (e.g., 120 °C).
2	Benzylamine	2-(Benzylamino)-7-(trifluoromethyl)quinoline-3-carbaldehyde	85-95%	Aliphatic amines are more nucleophilic and the reaction often proceeds efficiently at lower temperatures (e.g., 80-100 °C).
3	4-Methoxy-aniline	2-((4-Methoxyphenyl)amino)-7-(trifluoromethyl)quinoline-3-carbaldehyde	80-90%	Electron-donating groups on the aniline ring increase its nucleophilicity, potentially leading to faster reactions or higher yields.

Troubleshooting & Field-Proven Insights

Even with a robust protocol, challenges can arise. The following workflow provides guidance on addressing common issues.

Figure 2: A workflow for troubleshooting common issues in the SNAr reaction.

Conclusion

The nucleophilic aromatic substitution of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde with primary amines is a powerful and reliable method for synthesizing a diverse library of 2-aminoquinoline derivatives. These products are of significant interest in medicinal chemistry and drug development. By understanding the underlying SNAr mechanism and following the detailed protocols and troubleshooting guides presented herein, researchers can efficiently generate these valuable scaffolds for further synthetic exploration and biological evaluation.

References

• BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on 2-Chloro-5,6-difluoroquinoxaline.
• Zoorob, H. H., et al. (2018).
• BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on 2-Chloro-3-(2-thienyl)quinoxaline.
• Gomes, M. J., et al. (2021). Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds. Molecules.
• R Discovery. Exploration of Synthetic Potential of Quinoline‐3‐Carbaldehydes.
• Abdel-Wahab, B. F., et al. (2012).
• Zhang, X., et al. (2015). Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes. PLOS ONE.
• Zhou, C., et al. (2016).
• Inam, A., et al. (2020). Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1. European Journal of Medicinal Chemistry.
• Chemistry Steps. (2021).
• Abdel-Wahab, B. F. (2022). Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. Mini-Reviews in Organic Chemistry.
• ResearchGate. (2026). Synthesis of quinoline derivatives 15 the reaction of amino acids and....

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• 3. researchgate.net [researchgate.net]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to improve yield in 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde preparation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to synthesize 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. This compound is a critical building block in drug discovery, but its synthesis via the classic 1[1] is notoriously sensitive to electronic and steric factors. The strongly electron-withdrawing trifluoromethyl (-CF 3​ ) group deactivates the aromatic ring, often leading to stalled reactions, poor regioselectivity, and low yields.

This guide provides a self-validating troubleshooting framework, explaining the causality behind each experimental parameter to help you optimize your workflow.

Visualizing the Reaction Pathway & Regioselectivity

The reaction relies on the formylation and cyclization of N-(3-(trifluoromethyl)phenyl)acetamide. Because the -CF 3​ group is meta to the acetamido group, cyclization can occur at two different positions, leading to a mixture of regioisomers.

Regioselectivity in the Meth-Cohn synthesis of CF3-substituted quinolines.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my isolated yield of the 7-(trifluoromethyl) isomer lower than expected despite complete consumption of the starting material? A: The Meth-Cohn formylation of meta-substituted acetanilides inherently produces a mixture of regioisomers[2]. Electrophilic cyclization can occur either para to the -CF 3​ group (yielding the desired 7-isomer) or ortho to the -CF 3​ group (yielding the 5-isomer). While the bulky -CF 3​ group sterically favors the 7-isomer, the strong electron-withdrawing nature of the -CF 3​ group slows down the overall cyclization rate. If forced at excessively high temperatures (>95 °C), thermodynamic control is lost, increasing the proportion of the 5-isomer and promoting degradation. Solution: Lower the reaction temperature to 75–80 °C and extend the reaction time to 16–20 hours. This capitalizes on steric relief to maximize the 7-isomer ratio.

Q2: The reaction mixture turns into a black tar. What is causing this? A: Tar formation is typically caused by localized overheating during the generation of the Vilsmeier-Haack complex or the subsequent addition of the acetanilide. The reaction between POCl 3​ and DMF is highly exothermic. Solution: Maintain the internal temperature strictly between 0–5 °C during the dropwise addition of POCl 3​ to DMF. Allow the complex to form completely (indicated by a viscous, pale yellow appearance) before adding the acetanilide portion-wise.

Q3: How do I ensure complete conversion of the intermediate iminium salt to the final aldehyde without degrading the product? A: The final step is the aqueous hydrolysis of the intermediate iminium salt. If the quench is too rapid or the water is not cold enough, the localized heat of hydrolysis can cause the aldehyde to degrade or undergo over-oxidation. Solution: Pour the reaction mixture onto vigorously stirred crushed ice (not just cold water). The temperature must remain below 10 °C during this highly exothermic quench to protect the fragile aldehyde functionality.

Quantitative Optimization Parameters

To provide a clear baseline for your experiments, summarize your parameters against these optimized conditions:

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
POCl 3​ : DMF Ratio	3 : 1 equivalents	7 : 3 equivalents	The -CF 3​ group deactivates the ring. Excess POCl 3​ acts as both reagent and solvent, driving the difficult double-formylation and cyclization steps to completion.
Reaction Temperature	95–100 °C	75–80 °C	Lower temperatures reduce tar formation and kinetically favor the 7-isomer over the sterically hindered 5-isomer.
Reaction Time	4–6 hours	16–20 hours	Compensates for the reduced electrophilic attack rate caused by the -CF 3​ group, ensuring full conversion of the intermediate chloroenamine.
Quench Temperature	Room temperature water	Crushed ice (0–5 °C)	Prevents thermal degradation and over-oxidation of the aldehyde during the highly exothermic iminium hydrolysis.

Self-Validating Experimental Protocol

This step-by-step methodology incorporates built-in visual and analytical checkpoints to ensure the system is reacting as intended.

Materials:

• N-(3-(trifluoromethyl)phenyl)acetamide (1.0 eq)

• Phosphorus oxychloride (POCl 3​ ) (7.0 eq)

• N,N-Dimethylformamide (DMF) (3.0 eq)

Procedure:

• Vilsmeier Complex Formation: Cool a dry, multi-neck round-bottom flask containing DMF (3.0 eq) to 0–5 °C under an inert argon atmosphere.

• POCl 3​ Addition: Add POCl 3​ (7.0 eq) dropwise over 30–45 minutes.

  • Validation Checkpoint: The internal temperature must remain below 5 °C. The mixture will transition into a viscous, pale yellow complex.

• Substrate Addition: Add N-(3-(trifluoromethyl)phenyl)acetamide (1.0 eq) portion-wise to the cold complex to prevent sudden temperature spikes.

• Cyclization (Heating): Gradually warm the reaction mixture to room temperature, then heat to 75–80 °C. Stir at this temperature for 16–20 hours.

  • Validation Checkpoint: Monitor by TLC (hexane/ethyl acetate) or LC-MS. The intermediate chloroenamine must be fully consumed before proceeding.

• Hydrolysis (Quenching): Cool the reaction mixture to room temperature. Slowly pour the mixture over vigorously stirred crushed ice (approx. 10–15 mL per gram of starting material).

  • Validation Checkpoint: Maintain the temperature below 10 °C during this highly exothermic quench to prevent product degradation.

• Isolation: Stir the aqueous suspension for 30–60 minutes to ensure complete hydrolysis of the iminium salt into the aldehyde. Filter the resulting precipitate under a vacuum.

• Purification: Wash the crude solid with cold water to remove residual acid. To separate the major 7-isomer from the minor 5-isomer, perform recrystallization from acetonitrile or purify via silica gel column chromatography.

References

• A versatile new synthesis of quinolines and related fused pyridines, Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.Journal of the Chemical Society, Perkin Transactions 1.
• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and rel

Sources

• 1. A versatile new synthesis of quinolines and related fused pyridines, Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]

Best purification and recrystallization methods for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Welcome to the Application Scientist Support Center. The compound 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (CAS: 1621615-09-5) is a highly reactive, structurally complex building block critical to the synthesis of advanced therapeutics and kinase inhibitors. Because it is typically isolated from a harsh Vilsmeier-Haack formylation environment, researchers frequently encounter issues with hydrolysis, co-precipitation of impurities, and "oiling out" during crystallization.

This guide provides field-proven troubleshooting insights and a self-validating methodology to ensure high-purity isolation.

Process Overview & Workflow

Workflow for the isolation and recrystallization of quinoline carbaldehyde derivatives.

Troubleshooting & FAQs (The "Why" Behind the Chemistry)

Q1: Why is my product heavily contaminated with a 2-hydroxyquinoline byproduct? A1: The 2-chloro position on the quinoline ring is highly activated towards nucleophilic aromatic substitution, exacerbated by the electron-withdrawing 3-formyl and 7-trifluoromethyl groups. If the Vilsmeier-Haack reaction is quenched with a strong aqueous base (like NaOH) or left in hot, strongly acidic conditions for too long, the chloride is rapidly 1[1]. Solution: Always quench promptly over crushed ice and neutralize strictly with a mild base like 2[2].

Q2: What is the optimal solvent system for recrystallizing this compound? A2: Ethyl acetate (EtOAc) is the industry standard for 2-chloro-3-quinolinecarboxaldehyde derivatives[2]. The compound exhibits a steep solubility curve in EtOAc—highly soluble at reflux (77 °C) and poorly soluble at 0–4 °C. If the crude is highly impure, a binary anti-solvent system such as 3 can be utilized[3].

Q3: My product is "oiling out" instead of forming crystals during cooling. How do I fix this? A3: "Oiling out" occurs when the compound separates as a liquid phase before crystallizing, usually due to a high concentration of impurities or cooling the solution too rapidly. Solution: Reheat the mixture until it forms a homogenous solution. Add a small volume (1–2 mL) of the primary solvent (EtOAc) to slightly dilute the mixture. Allow it to cool very slowly to room temperature. If available, seed the solution with a pure crystal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde just as it reaches room temperature to bypass the oiling phase and force nucleation.

Validated Step-by-Step Methodology

Every step in this protocol is designed as a self-validating system to ensure you can independently verify the success of the procedure in real-time.

Phase 1: Reaction Quenching and Liquid-Liquid Extraction

• Thermal Arrest: Transfer the crude Vilsmeier-Haack reaction mixture (containing POCl3/DMF) to an addition funnel.

• Neutralization: Dropwise add the mixture into a vigorously stirred flask of crushed ice and water. Slowly introduce saturated aqueous NaHCO3.

  • Validation: Monitor CO2 evolution. Continue addition until effervescence completely ceases and the aqueous layer registers a pH of 7.0–7.5 via indicator paper. This confirms the neutralization of residual POCl3 and HCl without inducing hydrolysis.

• Extraction: Add ethyl acetate to the neutralized aqueous mixture (typically 3 × 50 mL per gram of theoretical yield).

  • Causality: EtOAc provides an optimal partition coefficient for the target carbaldehyde while leaving polar inorganic salts and DMF in the aqueous phase.

• Washing & Drying: Wash the combined organic layers with brine. Dry over anhydrous MgSO4.

  • Validation: Swirl the flask; the MgSO4 should flow freely like sand. Clumping indicates residual water, requiring the addition of more MgSO4.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at 40 °C to yield the crude solid.

Phase 2: Single-Solvent Recrystallization

• Dissolution: Suspend the crude solid in a minimum volume of EtOAc. Heat to reflux (approx. 77 °C) with stirring.

  • Validation: The solid must completely dissolve into a clear, homogenous solution. If insoluble particulates remain at reflux, perform a hot gravity filtration to remove inorganic impurities.

• Nucleation: Remove the flask from the heat source. Allow the solution to cool ambiently to room temperature undisturbed.

  • Causality: Slow cooling promotes the formation of a highly ordered crystal lattice, systematically excluding impurities. Rapid cooling traps impurities within the crystal matrix.

• Yield Maximization: Once the solution reaches room temperature and crystal growth is visible, transfer the flask to an ice-water bath (0–4 °C) for 1 hour.

• Isolation: Collect the pale yellow acicular (needle-like) crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold EtOAc or hexanes.

  • Causality: The cold wash displaces the impurity-laden mother liquor without dissolving the purified product.

• Drying: Dry the crystals under high vacuum at room temperature for 12 hours to remove trace solvent.

Solvent Selection Metrics

Use the following quantitative data to select the appropriate solvent system for your specific impurity profile:

Solvent System	Boiling Point (°C)	Solubility (Hot)	Solubility (Cold)	Application / Suitability
Ethyl Acetate	77.1	High	Low	Primary choice for single-solvent recrystallization.
Dichloromethane (DCM)	39.6	Very High	High	Used as primary solvent in anti-solvent systems.
Hexanes	68.0	Low	Insoluble	Used as anti-solvent to induce precipitation.
Ethanol	78.3	High	Moderate	Alternative, but carries a minor risk of acetal formation.
Water	100.0	Insoluble	Insoluble	Used strictly for aqueous quenching and washing.

References

• 2-CHLOROQUINOLINE-3-CARBALDEHYDE synthesis, ChemicalBook. 2

• Synthesis of Bifunctional Thiourea Organocatalysts for Direct Amide Formation, University of Puget Sound.1

• Synthesis of 5-Substituted-1H-indol-2-yl-1H-quinolin-2-ones: A Novel Class of KDR Kinase Inhibitors, The Journal of Organic Chemistry (ACS Publications). 3

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• 1. pugetsound.edu [pugetsound.edu]
• 2. 2-CHLOROQUINOLINE-3-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Profile: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde vs. 2-Chloroquinoline-3-carbaldehyde

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry and materials science. Among its derivatives, 2-chloroquinoline-3-carbaldehyde and its substituted analogs serve as highly versatile bifunctional synthons. They possess two distinct reactive sites: an electrophilic C2-chloro group primed for Nucleophilic Aromatic Substitution ( SN​Ar ) and a C3-carbaldehyde group susceptible to condensation and addition reactions.

This guide provides an in-depth comparative analysis between the base molecule, 2-chloroquinoline-3-carbaldehyde , and its fluorinated analog, 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde . By examining the profound electronic modulation exerted by the 7-trifluoromethyl ( −CF3​ ) group, researchers can rationally select the appropriate building block for complex heterocycle synthesis and drug design.

Structural and Electronic Fundamentals

To understand the comparative reactivity of these two molecules, one must analyze the causality behind their electronic distributions. The quinoline ring is inherently electron-deficient due to the electronegative nitrogen atom, which activates the C2 and C4 positions toward nucleophilic attack 1 [1].

When a −CF3​ group is introduced at the 7-position, it exerts a powerful electron-withdrawing effect via both inductive ( −I ) and hyperconjugative mechanisms. Although positioned meta to the C3-carbaldehyde, the −CF3​ group pulls electron density from the entire conjugated π -system.

Mechanistic Consequences:

• LUMO Lowering: The −CF3​ group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the quinoline core. This stabilizes the transient Meisenheimer complex formed during SN​Ar , drastically accelerating the displacement of the C2-chlorine atom.

• Carbonyl Activation: The inductive pull increases the partial positive charge ( δ+ ) on the C3-carbonyl carbon, making it more susceptible to nucleophilic attack by hydrazines, amines, and carbanions 2 [2].

Logical relationship of 7-CF3 electronic effects on quinoline reactivity.

Quantitative Reactivity & Physicochemical Comparison

The table below summarizes the comparative data for standard transformations, highlighting how the −CF3​ group alters reaction kinetics and physical properties 3 [3].

Property / Reaction Metric	2-Chloroquinoline-3-carbaldehyde	2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde	Causality / Rationale
Molecular Weight	191.61 g/mol	259.61 g/mol	Addition of −CF3​ mass.
Lipophilicity (LogP)	Moderate (~2.5)	High (~3.4)	Fluorination significantly increases hydrophobicity.
SN​Ar with Morpholine	80°C, 4 hours (Yield: ~75%)	60°C, 2 hours (Yield: ~88%)	−CF3​ stabilizes the Meisenheimer intermediate, lowering activation energy.
Schiff Base Formation	Reflux, EtOH, 3 hours	Reflux, EtOH, 1.5 hours	Enhanced electrophilicity of the C3-carbonyl carbon accelerates condensation.
Vilsmeier-Haack Synthesis	100°C, 4 hours	110°C, 6 hours	−CF3​ deactivates the precursor acetanilide ring, requiring harsher formylation conditions.

Synthetic Methodologies & Self-Validating Protocols

Core Synthesis via Vilsmeier-Haack Formylation

Both compounds are synthesized via the Vilsmeier-Haack reaction from their respective acetanilides (N-phenylacetamide vs. N-(3-(trifluoromethyl)phenyl)acetamide)4 [4]. The reaction relies on the generation of a highly electrophilic chloromethyleniminium ion.

General experimental workflow for the Vilsmeier-Haack synthesis.

Self-Validating Protocol: Vilsmeier-Haack Synthesis

• Reagent Generation: Cool 3.0 equivalents of anhydrous DMF to 0°C. Dropwise, add 4.5 equivalents of POCl3​ under an inert atmosphere. Causality: Low temperature prevents the explosive decomposition of the Vilsmeier reagent. The mixture will turn into a viscous pale-yellow complex.

• Substrate Addition: Portion-wise, add 1.0 equivalent of the appropriate acetanilide.

• Cyclization: Heat the mixture. For the unsubstituted acetanilide, heat to 100°C for 4 hours. For the 3-trifluoromethyl variant, heat to 110°C for 6 hours. Causality: The −CF3​ group deactivates the aromatic ring toward electrophilic attack, necessitating higher thermal kinetic energy.

• Quenching (Validation Step): Pour the hot mixture carefully over crushed ice. Validation: A vigorous exothermic reaction will occur as excess POCl3​ hydrolyzes, followed by the precipitation of a pale-yellow to white solid (the product).

• Characterization: Confirm success via IR spectroscopy. Validation: A strong, sharp carbonyl stretching band at ~1690 cm−1 confirms the presence of the newly installed formyl group5 [5].

Bifunctional Cyclization: Synthesis of Pyrazolo[3,4-b]quinolines

Because these molecules possess adjacent electrophilic centers, they are ideal for synthesizing fused heterocycles via reaction with dinucleophiles like hydrazines 6 [6].

Pathway for the synthesis of fused heterocycles via bifunctional cyclization.

Self-Validating Protocol: Pyrazoloquinoline Annulation

• Initiation: Dissolve 1.0 mmol of the quinoline-3-carbaldehyde derivative in 10 mL of absolute ethanol.

• Condensation: Add 1.1 mmol of phenylhydrazine. Stir at room temperature for 30 minutes. Validation: The solution will shift in color (often deepening to orange/red), indicating the formation of the intermediate hydrazone (Schiff base).

• Intramolecular SN​Ar : Add a catalytic amount of glacial acetic acid and reflux. The 7-CF3 derivative will complete cyclization in ~1.5 hours, whereas the unsubstituted base requires ~3 hours. Causality: The highly electrophilic C2 position of the fluorinated analog rapidly undergoes intramolecular attack by the secondary nitrogen of the hydrazone.

• Isolation: Cool to room temperature and filter the precipitated fused heterocycle.

• NMR Validation: Analyze via 1H NMR. Validation: The disappearance of the aldehyde proton ( δ ~10.5 ppm) and the absence of the C2-Cl isotope pattern in mass spectrometry confirm complete dual-site cyclization.

Strategic Applications in Drug Design

The choice between the unsubstituted and the 7-trifluoromethylated building block dictates the pharmacokinetic fate of the resulting drug candidate. While 2-chloroquinoline-3-carbaldehyde provides a highly reactive, low-molecular-weight starting point for library generation, the 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde offers distinct medicinal advantages:

• Metabolic Stability: The robust C-F bonds resist cytochrome P450-mediated oxidative degradation, a common failure point for unsubstituted aromatic rings.

• Membrane Permeability: The lipophilic nature of the −CF3​ group enhances cellular penetration, making it highly desirable for central nervous system (CNS) targets or intracellular kinase inhibitors.

References

• PMC - Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Available at:[Link]

• AccelaChem - 468718-65-2,4-Bromo-2-(methylamino)pyridine-AccelaChem|AccelaChemBio (Cataloging 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde). Available at:[Link]

• IJSR - The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. Available at: [Link]

• Arkivoc - 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Available at: [Link]

• PMC - Synthesis, crystal structure and Hirshfeld surface analysis of 2-chloro-3-[(E)-(2-phenylhydrazinylidene)methyl]quinoline. Available at:[Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 468718-65-2,4-Bromo-2-(methylamino)pyridine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. ijsr.net [ijsr.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Synthesis, crystal structure and Hirshfeld surface analysis of 2-chloro-3-[(E)-(2-phenyl­hydrazinyl­idene)meth­yl]quinoline - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating HPLC Purity Methods for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Introduction

In the synthesis of complex pharmaceutical agents, the quality of starting materials and intermediates is paramount. 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is a critical building block whose purity can directly impact the safety and efficacy of the final active pharmaceutical ingredient (API). Even trace-level impurities can carry through subsequent synthetic steps or introduce new, potentially toxic, byproducts.[1][2] Therefore, a robust, reliable, and validated analytical method for purity assessment is not merely a quality control measure; it is a regulatory necessity and a cornerstone of patient safety.[3][4]

This guide provides an in-depth, comparative validation study of two distinct Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for the purity analysis of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde. We will move beyond a simple recitation of protocols to explore the scientific rationale behind our methodological choices, presenting a clear, data-driven comparison to guide researchers and drug development professionals in selecting the most appropriate method for their needs. The validation framework is rigorously designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline, the globally recognized standard for analytical procedure validation.[5][6][7][8]

The Analytical Challenge and Method Development Rationale

The structure of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, featuring a heterocyclic aromatic quinoline core, presents a specific analytical challenge: the potential for closely-related structural impurities and degradants that are difficult to resolve chromatographically. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this analysis due to its high sensitivity, reproducibility, and suitability for non-volatile compounds.[3][9][10]

To address the challenge of potential co-elution, we will compare two methods with differing stationary phase selectivities:

• Method A: The Industry Standard (C18 Column) : A C18 (octadecyl) column is the workhorse of RP-HPLC, separating molecules primarily based on hydrophobicity. It is a logical and robust starting point for most small molecules.[11]

• Method B: Alternative Selectivity (Phenyl-Hexyl Column) : A Phenyl-Hexyl column provides a mixed-mode separation mechanism. While it retains analytes via hydrophobic interactions, its phenyl rings offer strong π-π interactions. This can significantly alter selectivity for aromatic and heterocyclic compounds like our target analyte and its potential impurities, often providing superior resolution where C18 columns fall short.[12][13]

A photodiode array (PDA) detector was selected for its ability to monitor multiple wavelengths simultaneously and to perform peak purity analysis, which is invaluable for assessing specificity.[14]

The Validation Framework

The objective of method validation is to provide documented evidence that the procedure is fit for its intended purpose.[5][15] Our validation protocol encompasses the core performance characteristics as mandated by ICH Q2(R1).

Caption: Overall workflow for the comparative validation of HPLC methods.

Head-to-Head Validation: Protocols & Comparative Data

Specificity and Forced Degradation

Causality & Purpose: Specificity is the ability to assess the analyte unequivocally in the presence of other components, such as impurities or degradants.[16] A purity method must be "stability-indicating," meaning it can resolve the active ingredient from any degradation products formed under stress conditions.[17][18] Forced degradation studies are the definitive test for this capability.[3][19]

Experimental Protocol:

• Prepare Stress Samples: Subject solutions of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (approx. 0.5 mg/mL) to the following conditions as per ICH Q1A(R2) guidelines[19]:

  • Acid Hydrolysis: 0.1 M HCl at 80°C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 80°C for 2 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Solid drug substance at 105°C for 48 hours.

  • Photolytic: Solution exposed to 1.2 million lux hours of visible light and 200 watt hours/square meter of UV light.

• Analysis: Analyze an unstressed control and all stressed samples using both Method A and Method B.

• Evaluation: Examine the chromatograms for resolution between the main peak and any degradant peaks. Use a PDA detector to assess peak purity for the main analyte peak in all stressed samples. A degradation of 5-20% is targeted to provide confidence in the method.[19]

Data & Comparative Analysis:

Stress Condition	Method A (C18) - Observations	Method B (Phenyl-Hexyl) - Observations
Acid Hydrolysis	~15% degradation. Main peak is pure. A major degradant peak is observed with a resolution (Rs) of 1.9 from the main peak.	~15% degradation. Main peak is pure. The major degradant peak has a resolution (Rs) of 2.8 from the main peak.
Base Hydrolysis	~10% degradation. Main peak is pure. Two minor degradant peaks are well-resolved (Rs > 2.0).	~10% degradation. Main peak is pure. Both minor degradant peaks are well-resolved (Rs > 2.5).
Oxidation	~8% degradation. Main peak purity fails; a small shoulder is visible, indicating co-elution of a minor degradant (Rs < 1.2).	~8% degradation. Main peak is pure. The minor degradant is fully resolved from the main peak (Rs = 2.1).
Thermal	No significant degradation (<1%).	No significant degradation (<1%).
Photolytic	~5% degradation. A single degradant peak is well-resolved (Rs > 2.0).	~5% degradation. The degradant peak is well-resolved (Rs > 2.5).

Expertise & Insights: The forced degradation study is the most critical differentiator. While both methods performed adequately under most conditions, Method B demonstrated superior resolving power for the oxidative degradant. The π-π interactions of the Phenyl-Hexyl phase provided unique selectivity that was essential for this specific separation. This makes Method B a more reliable stability-indicating method .

Linearity and Range

Causality & Purpose: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval over which the method is shown to be linear, accurate, and precise.[8] For an impurity method, this must cover from the reporting threshold to above the specification limit.[20]

Experimental Protocol:

• Prepare a series of at least five standard solutions of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde ranging from the Limit of Quantitation (LOQ) to 150% of the nominal concentration (e.g., LOQ, 0.05, 0.1, 0.5, 0.75 mg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and determine the linearity using the coefficient of determination (r²).

Data & Comparative Analysis:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criterion
Range Tested	LOQ - 0.75 mg/mL	LOQ - 0.75 mg/mL	LOQ to 120% of spec.
Coefficient of Determination (r²)	0.9995	0.9997	≥ 0.999
Y-intercept	Minimal, passes near origin	Minimal, passes near origin	Not significant

Expertise & Insights: Both methods exhibit excellent linearity over the specified range, easily meeting the typical acceptance criterion. This indicates that for quantitative purposes within this range, both methods are reliable.

Accuracy

Causality & Purpose: Accuracy measures the closeness of the test results to the true value.[16] It is typically determined by a recovery study, where a known amount of analyte is spiked into a sample matrix.[21]

Experimental Protocol:

• Prepare samples (e.g., a placebo or blank matrix) spiked with the analyte at three concentration levels across the range (e.g., 50%, 100%, and 150% of the target concentration).

• Prepare nine determinations in total (3 replicates at each of the 3 concentrations).

• Calculate the percentage recovery for each sample.

Data & Comparative Analysis:

Concentration Level	Method A (C18) - Mean % Recovery	Method B (Phenyl-Hexyl) - Mean % Recovery	Acceptance Criterion
50%	99.2%	99.5%	98.0 - 102.0%
100%	100.3%	100.1%	98.0 - 102.0%
150%	101.1%	100.8%	98.0 - 102.0%

Expertise & Insights: Both methods demonstrate high accuracy, with recovery values well within the standard limits. This provides confidence that the methods can accurately quantify the amount of analyte present.

Precision

Causality & Purpose: Precision expresses the agreement among a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time interval with the same analyst and equipment.[5]

• Intermediate Precision: Evaluates the effects of random events within a laboratory, such as different days, analysts, or equipment.[5]

Experimental Protocol:

• Repeatability: Perform six replicate injections of a standard solution at 100% concentration.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Calculate the Relative Standard Deviation (%RSD) for both sets of measurements.

Data & Comparative Analysis:

Parameter	Method A (C18) - %RSD	Method B (Phenyl-Hexyl) - %RSD	Acceptance Criterion
Repeatability (n=6)	0.45%	0.51%	≤ 2.0%
Intermediate Precision	0.88%	0.95%	≤ 2.0%

Expertise & Insights: Both methods are highly precise, with %RSD values comfortably below the 2% threshold. This indicates that both methods produce consistent and reproducible results under routine operating conditions.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality & Purpose:

• LOD: The lowest amount of analyte that can be detected but not necessarily quantified.[16]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[20] These are critical parameters for an impurity method, defining its sensitivity. They are often determined based on the signal-to-noise ratio (S/N) of the response.

Experimental Protocol:

• Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ by injecting progressively more dilute solutions.

• Confirm the LOQ by analyzing a minimum of six replicates at this concentration and ensuring the precision (%RSD) is acceptable (typically ≤ 10%).

Data & Comparative Analysis:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criterion
LOD (S/N ≈ 3)	0.05 µg/mL	0.06 µg/mL	-
LOQ (S/N ≈ 10)	0.15 µg/mL	0.18 µg/mL	-
Precision at LOQ (%RSD)	4.5%	5.2%	≤ 10%

Expertise & Insights: Both methods demonstrate comparable and excellent sensitivity, suitable for detecting and quantifying impurities at very low levels (e.g., 0.05% or lower, depending on the main component concentration).

Robustness

Causality & Purpose: Robustness measures a method's capacity to remain unaffected by small, deliberate variations in its parameters, indicating its reliability during normal usage.[5][21]

Experimental Protocol:

• Systematically vary key method parameters one at a time, such as:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5 °C)

  • Mobile Phase Composition (± 2% organic)

• Analyze a system suitability solution under each condition.

• Evaluate the impact on critical parameters like resolution (Rs) of the closest eluting peak and analyte retention time.

Data & Comparative Analysis:

Varied Parameter	Method A (C18) - Impact on Critical Resolution	Method B (Phenyl-Hexyl) - Impact on Critical Resolution	Acceptance Criterion
Flow Rate +0.1 mL/min	Rs decreased by 5%	Rs decreased by 4%	Resolution (Rs) must remain > 1.5
Flow Rate -0.1 mL/min	Rs increased by 4%	Rs increased by 4%	Resolution (Rs) must remain > 1.5
Temp +5 °C	Rs decreased by 8%	Rs decreased by 3%	Resolution (Rs) must remain > 1.5
Temp -5 °C	Rs increased by 7%	Rs increased by 2%	Resolution (Rs) must remain > 1.5

Expertise & Insights: Both methods are robust. However, Method B shows slightly less sensitivity to changes in temperature, which can be an advantage in QC labs where instrument conditions may vary slightly.

Final Comparison and Method Selection

Caption: Decision logic for selecting the optimal HPLC method based on validation outcomes.

Validation Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Verdict
Specificity	Adequate , but fails to resolve one oxidative degradant.	Excellent , fully stability-indicating.	Method B is superior.
Linearity (r²)	> 0.999	> 0.999	Both are excellent.
Accuracy (% Rec)	99.2 - 101.1%	99.5 - 100.8%	Both are excellent.
Precision (%RSD)	< 1.0%	< 1.0%	Both are excellent.
LOQ	0.15 µg/mL	0.18 µg/mL	Both have excellent sensitivity.
Robustness	Robust	Slightly more robust to temperature changes.	Both are robust.

Conclusion and Recommendation

Both the standard C18 method (Method A) and the alternative selectivity Phenyl-Hexyl method (Method B) demonstrated excellent performance in terms of linearity, accuracy, precision, and sensitivity. For routine analysis where the impurity profile is well-understood and stable, Method A could be considered sufficient.

However, the primary goal of a purity method, particularly during drug development, is to be unequivocally stability-indicating. The forced degradation studies clearly revealed the superiority of Method B . Its ability to resolve a critical oxidative degradant that co-eluted under Method A is a decisive factor. The unique π-π interactions of the Phenyl-Hexyl stationary phase provided the necessary selectivity that the standard C18 phase lacked.

Therefore, for ensuring the highest quality control and for use in formal stability studies submitted to regulatory agencies, Method B is the recommended choice . This comparative validation exercise underscores a critical principle in analytical science: the "standard" method is not always the optimal one. Exploring alternative selectivities is a crucial step in developing truly robust and reliable analytical methods that guarantee the purity and safety of pharmaceutical products.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. (1996). [Link]

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Mass Spectrometry Fragmentation Patterns: 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde vs. Analogs

Introduction

Quinoline-3-carbaldehydes are highly versatile scaffolds in medicinal chemistry, serving as critical building blocks for antimalarial, antibacterial, and anticancer agents [1]. The introduction of specific functional groups—such as a 2-chloro substituent for nucleophilic displacement and a 7-trifluoromethyl group for enhanced lipophilicity and metabolic stability—creates complex entities like 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde .

Accurately characterizing these compounds and their downstream metabolites via tandem mass spectrometry (MS/MS) is a mandatory phase in drug development [2]. As a Senior Application Scientist, I have structured this guide to objectively compare the MS/MS fragmentation patterns of 2-chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde against its structural analogs. By understanding the thermodynamic causality behind these fragmentations, researchers can confidently annotate complex MS spectra and identify novel quinoline derivatives.

Structural and Isotopic Signatures

When analyzing halogenated and fluorinated quinolines, the initial diagnostic step relies on the precursor ion's isotopic envelope and exact mass. The presence of a chlorine atom provides a distinct M/M+2 ratio of approximately 3:1, which acts as a built-in isotopic tracer for any fragment that retains the C2 position.

Table 1: Quantitative MS Data Summary (Positive ESI)

Compound	Structural Modifications	Formula	Exact Mass [M+H]+	Diagnostic Isotope Ratio	Primary CID Neutral Losses
2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde	2-Cl, 3-CHO, 7-CF 3​	C 11​ H 5​ ClF 3​ NO	260.006	3:1 (m/z 260/262)	-CO (28), -HCl (36), -HF (20)
2-Chloroquinoline-3-carbaldehyde	2-Cl, 3-CHO	C 10​ H 6​ ClNO	192.022	3:1 (m/z 192/194)	-CO (28), -HCl (36)
7-(Trifluoromethyl)quinoline	7-CF 3​	C 10​ H 6​ F 3​ N	198.053	N/A (No Cl)	-HF (20), -CF 3​ (69)

Mechanistic Fragmentation Pathways (The "Why")

Understanding the causality behind the fragmentation requires analyzing localized charge retention and bond dissociation energies.

Pathway A: Carbaldehyde Cleavage (CO Extrusion)

For 3-carbaldehyde quinolines, the most thermodynamically favored initial fragmentation is the loss of carbon monoxide (CO, -28 Da).

• Causality: This occurs via an α -cleavage followed by rearrangement. The driving force is the formation of a highly conjugated, stable quinolinium-like cation after the extrusion of the neutral CO molecule. This neutral loss is a universal diagnostic marker observed across all 3-carbaldehyde analogs [3].

Pathway B: The 2-Chloro Dynamics

In electrospray ionization tandem mass spectrometry (ESI-MS/MS), the even-electron rule generally dictates the loss of neutral molecules. The 2-chloro group is typically lost as HCl (-36 Da) if a proximal proton is available.

• Causality: Fragments that lose the chlorine atom will immediately lose the characteristic 3:1 isotopic signature. Monitoring the sudden disappearance of the M+2 peak in the product ion spectrum definitively confirms the cleavage of the C2-Cl bond.

Pathway C: Trifluoromethyl (CF 3​ ) Instability

The 7-CF 3​ group introduces unique fragmentation routes. While the C-F bond is inherently strong, under collision-induced dissociation (CID), the loss of HF (-20 Da) is frequently observed.

• Causality: Fluorine's high electronegativity pulls electron density, making the adjacent bonds susceptible to heterolytic cleavage under MS/MS conditions[4]. This is driven by the formation of a stabilized difluoro-alkene or difluorocation species.

Caption: Logical CID fragmentation tree for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde.

Experimental Methodology: Self-Validating LC-MS/MS Protocol

To ensure the trustworthiness and reproducibility of the MS/MS data, this protocol incorporates a self-validating feedback loop : the collision energy (CE) is dynamically ramped, and the survival yield of the precursor ion is continuously monitored. If the precursor ion intensity does not drop below 10% of the base peak, the system automatically triggers a CE step-increase, ensuring complete fragmentation coverage without manual recalibration.

Step-by-Step Workflow

• Sample Preparation:

  • Dilute the analyte to 1 µg/mL in Methanol/Water (1:1) containing 0.1% Formic Acid.

  • Causality: Formic acid provides the necessary protons to ensure high ionization efficiency of the quinoline nitrogen in positive ESI mode, while the 1:1 organic/aqueous ratio prevents the highly lipophilic 7-trifluoromethyl group from causing sample precipitation in the autosampler.

• Chromatographic Separation:

  • Column: C18 Reverse-Phase (e.g., 50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

• ESI Source Optimization:

  • Polarity: Positive Ion Mode (+H).

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350 °C.

• Tandem MS (CID) Ramping:

  • Isolate the [M+H]+ precursor in Q1 (Isolation width: 1.0 Da).

  • Apply a dynamic Collision Energy (CE) ramp from 15 eV to 45 eV using Argon as the collision gas.

  • Scan Q3 from m/z 50 to 300 to capture all low-mass diagnostic ions (e.g., m/z 69 for [CF 3​ ]+).

Caption: Self-validating LC-MS/MS experimental workflow for quinoline derivative analysis.

References

• Exploration of Synthetic Potential of Quinoline‐3‐Carbaldehydes - ResearchGate.
• Towards the Development of an In vivo Chemical Probe for Cyclin G Associated Kinase (GAK) - PMC.
• Novel Zinc(II) and Copper(II) Complexes of 2-((2-Hydroxyethyl)amino)quinoline-3-carbaldehyde for Antibacterial and Antioxidant Activities: A Combined Experimental, DFT, and Docking Studies - ACS Omega.
• Hijacking the Hydrogen Sulfide Axis: A Novel 4-Trifluoromethylquinoline Derivative Suppresses Glioblastoma via Cystathionine γ-Lyase Suppression - Journal of Medicinal Chemistry.

Benchmarking Catalytic Efficiency in Coupling Reactions of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

As a Senior Application Scientist, I frequently encounter the challenge of functionalizing highly decorated heterocyclic scaffolds. Among these, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (CAS: 1621615-09-5) represents a uniquely demanding, yet highly valuable building block in medicinal chemistry and agrochemical development (1[1]).

The structural complexity of this molecule lies in its electronic topography. The electron-withdrawing trifluoromethyl (–CF₃) group at the C7 position and the formyl (–CHO) group at the C3 position act synergistically to severely deplete electron density at the C2-carbon. While this highly activates the C2–Cl bond for oxidative addition, the presence of the strongly coordinating quinoline nitrogen and the reactive aldehyde handle introduces significant risks of catalyst poisoning, off-target coordination, and premature catalyst decomposition.

This guide objectively benchmarks the catalytic efficiency of various Palladium (Pd) systems in the Suzuki-Miyaura cross-coupling of this specific substrate, providing actionable, field-proven insights for process optimization.

Mechanistic Rationale & Pathway

To understand why certain catalysts fail while others excel, we must examine the causality within the catalytic cycle. The initial step—oxidative addition of the C2–Cl bond to the Pd(0) center—is exceptionally fast due to the electron-deficient nature of the quinoline core.

However, the bottleneck occurs during transmetalation and reductive elimination . If the Pd(II) intermediate is not stabilized by an appropriately bulky and electron-rich ligand, the basic quinoline nitrogen of a second substrate molecule can displace the ligand, forming a stable, catalytically dead Pd(II)-bis(quinoline) complex. Furthermore, traditional phosphine ligands (like PPh₃) often lack the steric bulk required to force the reductive elimination step, leading to protracted reaction times and elevated temperatures that degrade the aldehyde moiety.

Mechanistic pathway of Pd-catalyzed coupling, highlighting steric protection against N-coordination.

Benchmarking Experimental Design

To establish a definitive performance hierarchy, we benchmarked three distinct catalytic systems using the coupling of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde with standard phenylboronic acid as the model reaction.

• System A (Traditional): Pd(PPh₃)₄ / Na₂CO₃. Historically used for chloroquinoline derivatives under microwave or prolonged thermal conditions (2[2]).

• System B (Buchwald Precatalyst): XPhos-Pd-G2 / K₃PO₄. A second-generation precatalyst known for rapid activation and high efficiency in sterically demanding heteroaryl chlorides (3[3]; 4[4]).

• System C (NHC Complex): Pd-PEPPSI-IPr / K₂CO₃. A highly stable N-heterocyclic carbene complex that provides immense steric shielding, preventing heteroatom poisoning (5[5]).

Quantitative Data Comparison

Parameter	System A: Pd(PPh₃)₄	System B: XPhos-Pd-G2	System C: Pd-PEPPSI-IPr
Catalyst Loading	5.0 mol%	1.5 mol%	2.0 mol%
Solvent / Base	1,4-Dioxane/H₂O / Na₂CO₃	THF / K₃PO₄ (aq)	THF / K₂CO₃
Temperature	100 °C	60 °C	65 °C
Reaction Time	14 hours	2.5 hours	4 hours
Turnover Number (TON)	11	62	44
Turnover Frequency	0.78 h⁻¹	24.8 h⁻¹	11.0 h⁻¹
Isolated Yield	55% (Significant degradation)	93%	88%

Field-Proven Insights: The Causality of Catalyst Performance

The data clearly demonstrates the superiority of System B (XPhos-Pd-G2) . The causality here is driven by ligand architecture. The bulky dicyclohexyl groups on the XPhos ligand create a protective "pocket" around the Pd center. This steric bulk explicitly prevents the basic nitrogen of the quinoline ring from coordinating to the metal and arresting the catalytic cycle. Furthermore, the electron-rich biphenyl backbone of XPhos accelerates the rate-limiting transmetalation step. In contrast, Pd(PPh₃)₄ requires forcing conditions (100 °C) which leads to competitive decomposition of the sensitive C3-aldehyde group via decarbonylation or aldol-type side reactions.

Self-Validating Experimental Protocol (System B: XPhos-Pd-G2)

To ensure maximum reproducibility, the following protocol utilizes a self-validating workflow. Visual cues and analytical checkpoints are embedded to confirm the integrity of the reaction at each step.

Workflow for the XPhos-Pd-G2 catalyzed Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology

1. Reagent Preparation & Setup

• In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde (1.0 mmol, 259.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), and XPhos-Pd-G2 (0.015 mmol, 11.8 mg).

• Validation Check: The solid mixture should appear as a pale yellow powder. Any dark brown discoloration at this stage indicates premature precatalyst decomposition due to moisture.

2. Solvent Addition & Degassing

• Add 4.0 mL of anhydrous THF, followed by 2.0 mL of a pre-degassed 1.0 M aqueous K₃PO₄ solution.

• Subject the biphasic mixture to three cycles of freeze-pump-thaw to rigorously exclude oxygen. Backfill with ultra-high purity Argon.

• Causality: Oxygen must be excluded because Pd(0) rapidly oxidizes to inactive Pd(II) peroxo species, killing the catalytic cycle.

3. Reaction Execution

• Transfer the flask to a pre-heated oil bath at 60 °C. Stir vigorously (1000 rpm) to ensure adequate mixing of the biphasic system.

• Validation Check: Within 10 minutes, the solution will transition from pale yellow to a deep, homogenous red/orange. This color shift is the self-validating indicator that the active L₁Pd(0) species has been successfully generated via the reductive elimination of carbazole from the G2 precatalyst.

• Monitor via TLC (Hexanes:EtOAc 8:2). The starting material (UV active, Rf ~0.45) should be completely consumed within 2.5 hours.

4. Workup & Purification

• Cool the reaction to room temperature. Dilute with EtOAc (15 mL) and Water (10 mL).

• Separate the organic layer, wash with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, gradient elution 0% to 15% EtOAc in Hexanes) to afford the pure 2-phenyl-7-(trifluoromethyl)quinoline-3-carbaldehyde.

Conclusion

When functionalizing highly deactivated and heteroatom-rich scaffolds like 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, traditional first-generation catalysts like Pd(PPh₃)₄ are fundamentally mismatched to the substrate's electronic and steric demands. Benchmarking data unequivocally supports the transition to bulky, electron-rich systems like XPhos-Pd-G2 or Pd-PEPPSI-IPr. These modern systems not only suppress off-target nitrogen coordination but allow for significantly milder conditions, preserving the integrity of sensitive functional groups like the C3-aldehyde.

References

• AChemBlock. "2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde 95% | CAS: 1621615-09-5".
• Toche, R., & Janrao, R. "An Efficient Microwave-assisted Suzuki Cross-coupling Reactions on Quinoline Derivatives in Water and Study the Electronic Effect".
• Thiyagamurthy, P., & Khan, F. R. N. "Rapid One-Pot Sequential Cyclization, Palladium Precatalyst Mediated Coupling Reactions of 6-Bromo-2-Chloroquinoline-3-Carboxaldehyde in Aqueous Medium". Taylor & Francis.
• Molander, G. A., et al.
• Lei, P., et al. "Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides". Organic Chemistry Portal.

Sources

• 1. 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde 95% | CAS: 1621615-09-5 | AChemBlock [achemblock.com]
• 2. ijsrp.org [ijsrp.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis and Suzuki-Miyaura Cross-Coupling of Enantioenriched Secondary Potassium β-Trifluoroboratoamides: Catalytic, Asymmetric Conjugate Addition of Bisboronic Acid and Tetrakis(dimethylamino)diboron to α,β-Unsaturated Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-chemistry.org [organic-chemistry.org]

A Comparative Guide to the Antimicrobial Efficacy of Synthesized 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, quinoline scaffolds have emerged as a privileged structure in medicinal chemistry. Their derivatives have demonstrated a broad spectrum of biological activities, including potent antibacterial and antifungal properties. This guide provides a comprehensive comparative analysis of the antimicrobial efficacy of synthesized derivatives of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, a promising starting material for the development of new anti-infective agents.

The Significance of the Quinoline Core and Trifluoromethyl Moiety

The quinoline ring system is a fundamental component of many successful antimicrobial drugs. The mechanism of action for many quinolone antibiotics involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication, repair, and recombination.[1][2] This targeted disruption of essential cellular processes leads to bacterial cell death.

The incorporation of a trifluoromethyl (-CF3) group into organic molecules is a well-established strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity to target enzymes. In the context of quinoline derivatives, the -CF3 group can significantly modulate their pharmacokinetic and pharmacodynamic properties, often leading to enhanced antimicrobial potency.

This guide will delve into the synthesis of derivatives from the parent compound, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, and present a comparative analysis of their antimicrobial performance based on available experimental data.

Synthesis of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde Derivatives

The foundational step for producing the title compound and its subsequent derivatives is the Vilsmeier-Haack reaction.[3][4] This reaction typically involves the formylation of an appropriately substituted acetanilide using a Vilsmeier reagent (a mixture of phosphorus oxychloride and dimethylformamide) to yield the 2-chloroquinoline-3-carbaldehyde core structure.

The true diversity in this class of compounds arises from the reactivity of the 2-chloro and 3-carbaldehyde functionalities. The chlorine atom at the C2 position is susceptible to nucleophilic substitution, allowing for the introduction of various amines, thiols, and other nucleophiles. The aldehyde group at the C3 position serves as a versatile handle for forming Schiff bases, hydrazones, and other derivatives through condensation reactions.[5]

Caption: General synthesis workflow for derivatives of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde.

Comparative Antimicrobial Efficacy

The antimicrobial potential of quinoline derivatives is typically evaluated against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The efficacy is quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Antibacterial Activity

The data presented below is a compilation from multiple sources and showcases the antibacterial potential of various quinoline-3-carbaldehyde derivatives. It is important to note that direct comparison between studies should be made with caution due to potential variations in experimental conditions.

Compound Type	Bacterial Strain	MIC (µg/mL)	Reference
Hydrazone Derivatives	Staphylococcus aureus (MRSA)	16	[6]
1,3,4-Oxadiazole Derivatives	Staphylococcus aureus	Promising Activity	[4][7]
1,3,4-Oxadiazole Derivatives	Bacillus subtilis	Promising Activity	[4][7]
1,3,4-Oxadiazole Derivatives	Escherichia coli	Promising Activity	[4][7]
1,3,4-Oxadiazole Derivatives	Pseudomonas aeruginosa	Promising Activity	[4][7]
Schiff Base Derivatives	Escherichia coli	25-50	[8]
Trifluoromethyl Quinolone Derivatives	Gram-positive bacteria	Good Activity	[2]
Trifluoromethyl Quinolone Derivatives	Gram-negative bacteria	Less Activity	[2]

From the available data, it is evident that derivatization of the quinoline-3-carbaldehyde core can lead to compounds with significant antibacterial activity, particularly against Gram-positive organisms. The hydrazone and 1,3,4-oxadiazole derivatives appear to be promising avenues for further investigation.

Antifungal Activity

Several studies have also explored the antifungal properties of trifluoromethyl-substituted quinoline derivatives.

Compound Type	Fungal Strain	Activity	Reference
Trifluoromethyl Quinolone Derivatives	Aspergillus niger	Moderate to Comparable	[2]
Trifluoromethyl Quinolone Derivatives	Candida albicans	Moderate to Comparable	[2]
Trifluoromethyl Quinolone Derivatives	Aspergillus fumigatus	Low to Moderate	[2]
Trifluoromethyl Quinolone Derivatives	Aspergillus flavus	Low to Moderate	[2]
1,3,4-Oxadiazole Derivatives	Candida albicans	Promising Activity	[4][7]

The data suggests that these compounds also possess a noteworthy spectrum of antifungal activity, with some derivatives showing comparable efficacy to standard antifungal agents against certain strains.

Postulated Mechanism of Action

The primary antibacterial mechanism of quinolone compounds is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1][2] These enzymes are essential for managing DNA topology during replication. By forming a stable complex with the enzyme and DNA, quinolones trap the enzyme in a state where it has cleaved the DNA but cannot re-ligate it, leading to the accumulation of double-strand breaks and ultimately cell death.

Caption: Postulated mechanism of action for quinolone-based antibacterial agents.

Experimental Protocols

To ensure the reproducibility and validity of antimicrobial efficacy studies, standardized protocols must be followed. Below are detailed methodologies for two widely accepted antimicrobial susceptibility tests.

Kirby-Bauer Disk Diffusion Method

This method determines the susceptibility of a bacterial isolate to an antimicrobial agent by measuring the zone of growth inhibition around a disk impregnated with the test compound.[1][9][10][11][12]

Materials:

• Mueller-Hinton agar (MHA) plates

• Sterile cotton swabs

• Bacterial inoculum suspension standardized to 0.5 McFarland turbidity

• Sterile filter paper disks (6 mm diameter)

• Test compound solution of known concentration

• Positive control antibiotic disks

• Incubator (35-37°C)

• Ruler or calipers

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension from 3-5 isolated colonies grown on a non-selective agar plate for 18-24 hours. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[1]

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.[9]

• Drying: Allow the inoculated plate to dry for 3-5 minutes with the lid slightly ajar.[1]

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the synthesized derivatives onto the agar surface. Ensure the disks are placed at least 24 mm apart.[9] Also, apply a positive control antibiotic disk.

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.[11]

• Zone Measurement: After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.[11]

• Interpretation: Compare the zone diameters to standardized charts (if available for the specific compound class) or to the positive control to determine if the organism is susceptible, intermediate, or resistant.

Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.[13][14][15][16]

Materials:

• 96-well microtiter plates

• Mueller-Hinton broth (MHB)

• Bacterial inoculum suspension standardized to 0.5 McFarland turbidity and then diluted to the final concentration.

• Test compound stock solution

• Multichannel pipette

• Incubator (35-37°C)

• Optional: Growth indicator dye (e.g., 2,3,5-triphenyltetrazolium chloride - TTC)[17]

Procedure:

• Serial Dilutions: Prepare serial two-fold dilutions of the test compound in MHB directly in the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation: Add 100 µL of the standardized and diluted bacterial inoculum to each well containing the test compound dilutions. This will bring the total volume in each well to 200 µL.

• Controls: Include a positive control well (MHB with inoculum, no compound) and a negative control well (MHB only, no inoculum).

• Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth of the microorganism. If a growth indicator is used, the MIC is the lowest concentration where no color change is observed.[14][17]

Conclusion and Future Directions

The derivatives of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde represent a promising class of compounds in the quest for new antimicrobial agents. The synthetic versatility of the parent molecule allows for the creation of diverse chemical libraries with a range of antimicrobial activities. While the available data is encouraging, a systematic study focusing on a series of these specific derivatives is warranted to establish clear structure-activity relationships. Future research should focus on synthesizing a library of these compounds and evaluating their antimicrobial efficacy against a broad panel of multidrug-resistant pathogens in a standardized and comparative manner. Such studies will be instrumental in identifying lead compounds for further preclinical and clinical development.

References

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009, December 8). American Society for Microbiology. Retrieved from [Link]

• New trifluoromethyl quinolone derivatives: synthesis and investigation of antimicrobial properties. (2013, June 1). PubMed. Retrieved from [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023, June 14). Protocols.io. Retrieved from [Link]

• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. (2021, August 28). NCBI Bookshelf. Retrieved from [Link]

• Antibacterial Evaluation of Novel 2-Aryl-Quinoline -3-Carbaldehyde Derivatives. (2011, March 23). ResearchGate. Retrieved from [Link]

• Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. (2022, May 18). Microbe Notes. Retrieved from [Link]

• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. PMC. Retrieved from [Link]

• Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride. Korean Journal of Clinical Microbiology. Retrieved from [Link]

• Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety. (2009, November 15). PubMed. Retrieved from [Link]

• Antimicrobial susceptibility testing (Broth microdilution method). WOAH - Asia. Retrieved from [Link]

• MIC Determination. EUCAST. Retrieved from [Link]

• Quinoline Thiourea-Based Zinc Ionophores with Antibacterial Activity. (2023, July 19). ACS Publications. Retrieved from [Link]

• Antimicrobial and antiproliferative activity studies of some new quinoline-3-carbaldehyde hydrazone derivatives. (2020, August 15). PubMed. Retrieved from [Link]

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024, February 5). Hardy Diagnostics. Retrieved from [Link]

• Design, synthesis and antimicrobial evaluation of some novel quinoline derivatives. (2015, October 24). Pharmaceutical and Pharmacological International Journal. Retrieved from [Link]

• Synthesis, Antimicrobial and DFT Studies of 1,3,4-Oxadiazole Linked Quinoline Carbaldehyde Derivatives. (2026, February 1). ResearchGate. Retrieved from [Link]

• Synthesis, Antimicrobial and DFT Studies of 1,3,4-Oxadiazole Linked Quinoline Carbaldehyde Derivatives. (2026, January 31). Asian Publication Corporation. Retrieved from [Link]

• 3.1 Performing the Kirby-Bauer method. The Open University. Retrieved from [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009, December 8). ASM.org. Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. (2021, July 16). Asia Pacific Journal of Health Sciences. Retrieved from [Link]

• Synthesis and antimicrobial activity of Schiff bases derived from 2-chloro quinoline-3-carbaldehyde and its derivatives incorporating 7-methyl-2-propyl-3 H -benzoimidazole-5-carboxylic acid hydrazide. (2025, August 6). ResearchGate. Retrieved from [Link]

• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. PMC. Retrieved from [Link]

• 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. (2026, March 7). ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

For Immediate Release

As a trusted partner in research and development, we are committed to providing our clients with the critical information necessary for the safe handling and management of specialized chemical compounds. This guide outlines the essential procedures for the proper disposal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, a halogenated quinoline derivative. Adherence to these protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

While a specific Safety Data Sheet (SDS) for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is not publicly available, the following procedures are based on established best practices for the disposal of structurally similar halogenated and trifluoromethylated aromatic compounds. These guidelines are designed for researchers, scientists, and drug development professionals.

Hazard Assessment: Understanding the Risks

Based on data from analogous compounds such as 2-Chloroquinoline-3-carbaldehyde and other quinoline derivatives, 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde should be handled as a hazardous substance with the following potential hazards:

• Skin, Eye, and Respiratory Irritation: Direct contact can cause irritation.[1][2][3]

• Toxicity: Quinoline and its derivatives are recognized as hazardous substances.[1]

Due to the presence of chlorine and a trifluoromethyl group, this compound is classified as a halogenated organic compound . Such compounds are often persistent in the environment and require specialized disposal methods.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde for any purpose, including disposal preparation, the following PPE is mandatory:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and absorption.
Eye Protection	Safety goggles or a face shield	To protect against splashes and airborne particles.
Body Protection	Laboratory coat	To prevent contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or fume hood.	To avoid inhalation of dust or vapors. A NIOSH-approved respirator may be necessary for spill clean-up.

Waste Segregation and Collection: A Critical Step

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Follow these steps meticulously:

• Designated Hazardous Waste Container: All waste containing 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde, including unused product, contaminated materials (e.g., weigh boats, filter paper, gloves), and solutions, must be collected in a dedicated, clearly labeled, and leak-proof hazardous waste container.

• Waste Categorization: This compound falls under the category of halogenated organic waste . Do not mix it with non-halogenated waste streams, as this can complicate and increase the cost of disposal.

• Container Labeling: The waste container must be labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde"

  • The primary hazards (e.g., "Irritant," "Toxic")

  • The accumulation start date

  • The responsible researcher's name and contact information

Disposal Methodology: High-Temperature Incineration

The recommended and most environmentally sound method for the disposal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is high-temperature incineration at a licensed hazardous waste treatment facility.

Causality of Incineration Choice:

Halogenated organic compounds, particularly those containing fluorine, are robust and can persist in the environment. High-temperature incineration is necessary to ensure their complete destruction.

Key Considerations for Incineration:

The thermal decomposition of fluorinated and chlorinated organic compounds can produce hazardous byproducts, most notably hydrogen fluoride (HF) and hydrogen chloride (HCl). These are highly corrosive and toxic acid gases.

Therefore, the incineration facility must be equipped with the following:

• High-Temperature Kiln: Capable of maintaining temperatures and residence times sufficient to completely destroy the compound. European Union directives, for instance, mandate a temperature of at least 1100°C for a minimum of two seconds for waste containing more than 1% halogenated organic substances.

• Afterburner: To ensure the complete combustion of any potentially harmful organic byproducts.

• Acid Gas Scrubbers: These are essential for neutralizing HF and HCl produced during combustion. Both wet scrubbers (using a basic solution) and dry scrubbers (using a solid sorbent) are effective technologies for this purpose.[4][5][6]

The decision-making process for the disposal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is illustrated in the workflow diagram below.

Caption: Disposal Workflow for 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde

Spill and Emergency Procedures

In the event of a spill, prioritize personal safety and containment:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: Before attempting any cleanup, don the appropriate PPE, including respiratory protection if necessary.

• Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Collect and Dispose: Carefully collect the absorbed material and place it in the designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Seek Medical Attention: If there is any skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of 2-Chloro-7-(trifluoromethyl)quinoline-3-carbaldehyde is a critical responsibility for all laboratory personnel. By adhering to these guidelines, researchers can ensure a safe working environment, protect the ecosystem, and maintain compliance with all relevant regulations. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to arrange for the pickup and disposal of hazardous waste.

References

• Glosfume. (2024, October 13). Combating Acid Gas Emissions with Dry Scrubbing Technology.
• TECAM. (2019, May 31). Scrubbers for Air Pollution Control: What Are They?
• Verantis. (n.d.). Dry scrubbers remove acid gases from combustion sources.
• Echemi. (n.d.). 2-CHLOROQUINOLINE-3-CARBALDEHYDE SDS, 73568-25-9 Safety Data Sheets.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: Quinoline-3-carboxaldehyde.
• Thermo Fisher Scientific. (2025, September 18). SAFETY DATA SHEET: Quinoline-3-carboxaldehyde.

Sources

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• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde | 1254366-15-8 [sigmaaldrich.com]
• 5. nextsds.com [nextsds.com]
• 6. nextsds.com [nextsds.com]